Synthesis and Characterization of 4-Chloro-3-hydroxy-2H-pyran-2-one: An In-Depth Technical Guide
Introduction & Environmental Significance As analytical and environmental chemistry evolves, the identification of specific halogenated biomarkers becomes critical for assessing the ecological footprint of industrial pro...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Environmental Significance
As analytical and environmental chemistry evolves, the identification of specific halogenated biomarkers becomes critical for assessing the ecological footprint of industrial processes. 4-Chloro-3-hydroxy-2H-pyran-2-one is a highly significant chlorinated heterocyclic compound, primarily recognized as a ubiquitous byproduct in the filtrates from the chlorine prebleaching of alkaline pulps (1)[1].
For drug development professionals and environmental toxicologists, quantifying this compound is essential for monitoring the efficacy and safety of elemental chlorine-free (ECF) versus traditional bleaching effluents (2)[2]. Drawing on extensive field experience, this whitepaper provides a robust, self-validating methodology for the targeted synthesis, isolation, and analytical characterization of 4-chloro-3-hydroxy-2H-pyran-2-one.
Mechanistic Rationale and Synthetic Strategy
The core synthetic strategy relies on the regioselective electrophilic chlorination of 3-hydroxy-2H-pyran-2-one.
Causality in Reagent Selection: Direct chlorination using chlorine gas (
Cl2
) often lacks selectivity, leading to over-chlorination or ring-opening degradation products. To achieve precise mono-chlorination, N-chlorosuccinimide (NCS) is employed as a mild, controlled source of electrophilic chlorine (
Cl+
) (1)[1].
Regioselectivity: The hydroxyl group at the C3 position acts as a strong electron-donating group (EDG) via resonance, significantly increasing the nucleophilicity of the adjacent C4 carbon. This electronic activation directs the incoming
Cl+
exclusively to the C4 position, ensuring high yield and isomeric purity.
Experimental Protocols
Note: The following protocol is designed as a self-validating system. The successful formation of the product must be confirmed via intermediate TLC and final GC-MS derivatization.
Protocol A: Synthesis of 4-Chloro-3-hydroxy-2H-pyran-2-one
Preparation: Dissolve 10.0 mmol of 3-hydroxy-2H-pyran-2-one in 25 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere. Causality: Argon prevents oxidative side reactions of the electron-rich pyrone ring.
Reagent Addition: Slowly add 10.5 mmol (1.05 equivalents) of N-chlorosuccinimide (NCS) in small portions over 30 minutes at 0°C. Causality: The low temperature mitigates the risk of rapid exothermic radical formation, ensuring the reaction proceeds strictly via an electrophilic substitution pathway.
Reaction Progression: Allow the mixture to warm to room temperature (20-25°C) and stir for 4-6 hours. Monitor via TLC (Hexane:Ethyl Acetate, 7:3 v/v).
Quenching and Washing: Quench with 15 mL of saturated aqueous sodium thiosulfate to neutralize unreacted NCS. Extract the organic layer, wash with brine, and dry over anhydrous sodium sulfate (
Na2SO4
).
Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography.
Protocol B: Derivatization for GC-MS Analysis
Causality for Derivatization: The free C3-hydroxyl group renders the compound highly polar, causing severe peak tailing and irreversible adsorption on standard non-polar GC columns. To ensure analytical trustworthiness, the compound must be converted to its methyl ether or acetate derivative prior to GC-MS analysis (1)[1].
Methylation: Treat a 1 mg/mL solution of the purified compound in methanol with an excess of ethereal diazomethane (
CH2N2
) until a persistent yellow color remains. Evaporate the ether under a gentle nitrogen stream.
Acetylation: Alternatively, dissolve 1 mg of the compound in 100 µL of pyridine and add 100 µL of acetic anhydride. Incubate at 60°C for 30 minutes, then evaporate to dryness under nitrogen.
Analytical Characterization
Validation of the synthesized standard is achieved by comparing its spectral data against environmental isolates found in complex effluent matrices ().
Table 1: Representative NMR Chemical Shifts (1H and 13C)
Self-Validating Step: The precise 3:1 isotopic ratio of the molecular ion (M+ / M+2) in the mass spectrum serves as a built-in validation of mono-chlorination, instantly differentiating it from di-chlorinated or non-halogenated byproducts.
Process Visualization
Fig 1. Synthetic workflow and derivatization of 4-chloro-3-hydroxy-2H-pyran-2-one for GC-MS.
Conclusion
The controlled chlorination of 3-hydroxy-2H-pyran-2-one using NCS provides a highly reliable, high-yield pathway to 4-chloro-3-hydroxy-2H-pyran-2-one. By adhering to strict derivatization protocols prior to GC-MS, analytical chemists can ensure trustworthy, artifact-free quantification of this critical environmental biomarker.
References
Smith, T. J., Wearne, R. H., & Wallis, A. F. A. (1994). An Ubiquitous Chlorohydroxypyrone in Filtrates from Chlorine Prebleaching of Alkaline Pulps. Holzforschung / ResearchGate.
Smith, T. J., Wearne, R. H., & Wallis, A. F. A. (1995). Evaluation of the Ecological Risks Associated with the Use of Chlorine Dioxide for the Bleaching of Pulp. Holzforschung / ResearchGate.
Scholaris.ca. (2023). MUCONIC ACIDS IN BLEACH PLANT EFFLUENTS. Scholaris.
A Technical Guide to the Theoretical Stability Analysis of 3-hydroxy-2H-pyran-2-one Analogs
Abstract The 2H-pyran-2-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic therapeutic agents.[1][2] For its hydroxylated analogs, such as 3-hydroxy...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The 2H-pyran-2-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic therapeutic agents.[1][2] For its hydroxylated analogs, such as 3-hydroxy-2H-pyran-2-one, a comprehensive understanding of molecular stability is paramount for predicting physicochemical properties, reactivity, and ultimately, biological activity. This guide provides researchers, scientists, and drug development professionals with an in-depth overview of the theoretical and computational methodologies used to assess the stability of these compounds. We will delve into the principles of quantum-chemical calculations, focusing on Density Functional Theory (DFT), and present a self-validating workflow for obtaining reliable stability data. The causality behind methodological choices is emphasized to empower researchers to not only apply these techniques but also to critically evaluate their results.
The Central Role of Tautomerism in Stability
The stability of hydroxylated pyran-2-ones is not a static property but is dictated by a dynamic equilibrium between multiple tautomeric forms.[1] For 3-hydroxy-2H-pyran-2-one, the molecule can exist in several forms, with the equilibrium being a key determinant of the molecule's overall properties. Theoretical studies are indispensable for identifying the most stable tautomer by calculating the relative energies of all viable structures.[1] While multiple forms are possible, studies on related pyrones have shown that specific enol tautomers often predominate.[2] Understanding this tautomeric landscape is the first and most critical step in any stability analysis.
Experimentally isolating and characterizing individual tautomers can be challenging. Computational thermodynamics, using quantum mechanics, allows us to calculate the thermodynamic properties of each isomer, such as enthalpy, entropy, and Gibbs free energy, providing a quantitative measure of their relative stabilities.[3][4]
For molecules of this size and complexity, Density Functional Theory (DFT) offers the optimal balance of computational accuracy and efficiency.[1][3] DFT approximates the complex many-electron problem by calculating the electronic structure based on the electron density.[3] The choice of two components is critical for accuracy:
The Functional: This is the mathematical heart of DFT, approximating the exchange-correlation energy. The B3LYP hybrid functional is a widely used and well-validated choice for organic molecules, known for its reliable prediction of geometries and vibrational frequencies.[2][5]
The Basis Set: This is a set of mathematical functions used to build the molecular orbitals. Pople-style basis sets, such as 6-31G(d,p) or the more extensive 6-311G(d,p) (often written as 6-311G**), are standard for these types of calculations, providing a good description of electron distribution and polarization.[1][2][6]
Key Factors Governing Analog Stability
The relative stability of pyran-2-one tautomers is a result of a delicate interplay of several structural and environmental factors.
Intramolecular Hydrogen Bonding (IHB): The presence of a hydroxyl group proximal to a carbonyl oxygen allows for the formation of a strong intramolecular hydrogen bond. This interaction forms a stable six-membered quasi-ring, significantly lowering the energy of the molecule. This is often the dominant stabilizing factor in enol tautomers.[7][8] The strength of this bond can be perturbed by the electronic effects of other substituents on the ring.[9]
Aromaticity: The 2-pyrone ring itself possesses some degree of π-electron delocalization, contributing to its stability.[10] While not as aromatic as benzene, this property, often enhanced in the quasi-ring formed by an IHB, is a significant contributor to the overall energy landscape.[10][11]
Substituent Effects: The addition of electron-withdrawing or electron-donating groups to the pyran-2-one ring can profoundly impact stability.[12] These groups can alter the electron density distribution, affecting the strength of the IHB and the aromaticity of the ring system, thereby shifting the tautomeric equilibrium.[13]
Solvent Effects: The polarity of the surrounding environment can alter the tautomeric equilibrium.[1] Polar solvents may preferentially stabilize a tautomer with a larger dipole moment.[1][14] These effects can be modeled computationally using methods like the Polarizable Continuum Model (PCM), which simulates the bulk solvent as a continuous dielectric field.
A Self-Validating Protocol for Theoretical Stability Analysis
This section details a robust, step-by-step workflow for determining the relative stability of 3-hydroxy-2H-pyran-2-one analogs. This protocol is designed to be self-validating at a key step, ensuring the physical meaning and reliability of the results.
Experimental Protocol
Step 1: In Silico Structure Generation
Action: Build the 3D structures of all plausible tautomers of the 3-hydroxy-2H-pyran-2-one analog under investigation.
Tools: Molecular building software such as Avogadro, ChemDraw, or the graphical interface for a computational package like Gaussian (GaussView).[15][16]
Step 2: Geometry Optimization
Action: Perform a full geometry optimization for each generated structure. This process iteratively adjusts the positions of the atoms to find the arrangement with the minimum electronic energy.
Methodology: Use DFT, for example, at the B3LYP/6-311G(d,p) level of theory.[2][13]
Causality: This step is essential to locate the stationary point on the potential energy surface for each isomer. All subsequent calculations rely on having a correctly optimized geometry.
Step 3: Vibrational Frequency Analysis (The Self-Validation Step)
Action: Calculate the harmonic vibrational frequencies for each optimized structure at the same level of theory used for optimization.
Causality & Validation: This step serves two critical purposes:
Verification of Minima: A true stable structure (a minimum on the potential energy surface) will have zero imaginary frequencies .[1][13] The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point, not a stable molecule. This provides an internal, self-validating check on the geometry optimization. If imaginary frequencies are found, the structure must be distorted along the corresponding vibrational mode and re-optimized.
Thermodynamic Data: The calculated frequencies are used to determine the Zero-Point Vibrational Energy (ZPVE) and the thermal contributions (vibrational, rotational, translational) to enthalpy and entropy.[1][17][18]
Step 4: Calculation of Thermodynamic Properties
Action: Using the output from the frequency analysis, calculate the key thermodynamic state functions for each tautomer at a standard temperature (e.g., 298.15 K).[19]
Key Parameters:
Electronic Energy (Eelec): The energy from the geometry optimization.
Causality: While electronic energy is a good first approximation, Gibbs free energy is the ultimate arbiter of stability under thermal equilibrium, as it accounts for both enthalpic and entropic contributions.[3][18] The tautomer with the lowest calculated Gibbs free energy is predicted to be the most stable and therefore the most abundant form.
Step 5: Analysis of Relative Stabilities
Action: For each tautomer, calculate its relative energy (ΔG) with respect to the most stable tautomer (for which ΔG = 0).
Causality: This provides a clear, quantitative comparison of the stability of all isomers. The Boltzmann distribution can then be used to estimate the population percentage of each tautomer at the given temperature.
Computational Workflow Diagram
Caption: A self-validating workflow for computational stability analysis.
Data Presentation and Interpretation
To illustrate the output of such an analysis, we present representative data based on a comprehensive DFT study of a 3-acyl-4-hydroxy-2H-pyran-2-one derivative, which provides valuable insights into the stability factors governing this class of compounds.[1][2] In that study, the 4-hydroxy enol tautomer (Form A) was consistently found to be more stable than an alternative enol tautomer (Form B).[2]
Table 1: Representative Theoretical Thermodynamic Data for Pyran-2-one Tautomers (Gas Phase)
Tautomer
Relative Electronic Energy (kcal/mol)
Relative ZPVE (kcal/mol)
Relative Enthalpy (ΔH) (kcal/mol)
Relative Gibbs Free Energy (ΔG) (kcal/mol)
Form A
0.00
0.00
0.00
0.00
Form B
5.21
-0.23
5.05
5.15
Data adapted from a study on a derivative to illustrate the methodology.[2]
Interpretation:
The data clearly shows that Tautomer A is the dominant, most stable form, being lower in Gibbs free energy by 5.15 kcal/mol. This significant energy difference indicates that at room temperature, the population of Tautomer B would be negligible. The primary driver for this stability is the lower electronic energy, likely due to a more effective intramolecular hydrogen bond and favorable electronic delocalization.
Conclusion for the Drug Discovery Professional
Theoretical stability analysis is not merely an academic exercise; it is a predictive tool with profound implications for drug development. By employing a robust computational workflow, researchers can:
Identify the most stable tautomer: This is crucial as the dominant form in solution is the one that will interact with biological targets.
Guide synthetic efforts: Understanding stability can help predict which isomers are likely to form under specific reaction conditions.
Rationalize structure-activity relationships (SAR): Changes in activity across a series of analogs can be correlated with shifts in tautomeric equilibria induced by different substituents.
Predict physicochemical properties: The properties of a molecule, such as solubility and lipophilicity, are those of the most stable tautomer or the ensemble average of the tautomeric mixture.
By integrating the computational protocols described herein, scientific teams can make more informed decisions, accelerating the design and development of novel therapeutics based on the versatile 3-hydroxy-2H-pyran-2-one scaffold.
References
A Technical Guide to Theoretical Stability Analysis of 3-hydroxy-2H-pyran-2-one and Its Analogs. Benchchem.
Computational Thermodynamic Properties. Fiveable.
Efficient Hybrid Functional and Basis Set Functions for DFT Calculation of Refractive Indices and Abbe Numbers of Organic Compounds. Chemistry Letters, Oxford Academic. Available from: [Link]
Gaussian – Molecular Modeling in Computational Chemistry. RITME. Available from: [Link]
Calculating accurate proton chemical shifts of organic molecules with density functional methods and modest basis sets. PubMed. Available from: [Link]
Basis set and methods for organic molecules. ResearchGate. Available from: [Link]
Nextmol | Computational chemistry & AI software. Nextmol. Available from: [Link]
Study of the 3-(3,3-Dimethylbutanoyl)-4-hydroxy-6-neopentyl-2H-pyran-2-one by IR, Raman spectroscopy, and DFT. Scifiniti Publishing. Available from: [Link]
Rowan | ML-Powered Molecular Design and Simulation. Rowan. Available from: [Link]
Small Molecule Tools. VeraChem LLC. Available from: [Link]
Comp Chem Software. Computational Chemistry List. Available from: [Link]
Vibrational analysis. Fiveable. Available from: [Link]
Computational Models for Analyzing the Thermodynamic Properties of Linear Triatomic Molecules. MDPI. Available from: [Link]
Synthesis, characterization, molecular structure, and computational studies on 4(1H) - Covenant University. Available from: [Link]
Computational thermodynamics. Wikipedia. Available from: [Link]
Minimal Auxiliary Basis Set Approach for the Electronic Excitation Spectra of Organic Molecules. Scholarly Commons @ CWRU. Available from: [Link]
Comparison of DFT Basis Sets for Organic Dyes. ScholarWorks. Available from: [Link]
Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. MDPI. Available from: [Link]
APPLICATION OF COMPUTATIONAL CHEMISTRY METHODS TO OBTAIN THERMODYNAMIC DATA FOR HYDROGEN PRODUCTION FROM LIQUEFIED PETROLEUM GAS. SciELO. Available from: [Link]
1.6: Computation of Thermodynamic Quantities. Chemistry LibreTexts. Available from: [Link]
Spectral, crystal structure of novel Pyran-2-one Zwitterion Schiff derivative. An-Najah Staff. Available from: [Link]
Synthesis, characterization, molecular structure, and computational studies on 4(1H)-pyran-4-one and its derivatives. OUCI. Available from: [Link]
Aromaticity as a Cornerstone of Heterocyclic Chemistry. AMyD. Available from: [Link]
Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles. Available from: [Link]
5-Oxo-dihydropyranopyran derivatives as anti-proliferative agents; synthesis, biological evaluation, molecular docking, MD simulation, DFT, and in-silico pharmacokinetic studies. PMC. Available from: [Link]
Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. MDPI. Available from: [Link]
Comparison of the numerical stability of methods for anharmonic calculations of vibrational molecular energies. Available from: [Link]
Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles. Available from: [Link]
PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROC. Revues Scientifiques Marocaines. Available from: [Link]
Regioselective Annulation of 6-Carboxy-Substituted Pyrones as a Two-Carbon Unit in Formal [4 + 2] Cycloaddition Reactions. PMC. Available from: [Link]
Vibrational Analysis of Constrained Molecular Systems. The Journal of Physical Chemistry A, ACS Publications. Available from: [Link]
Molecular vibration. Wikipedia. Available from: [Link]
Crystal structure, spectroscopy, DFT, and thermal studies of 3-cyano-2(1H)-pyridones as potential anticancer agents. PMC. Available from: [Link]
Energy of Intramolecular Hydrogen Bonding in ortho-Hydroxybenzaldehydes, Phenones and Quinones. Transfer of Aromaticity from ipso-Benzene Ring to the Enol System(s). MDPI. Available from: [Link]
Design, Synthesis, Biological Evaluation, 2D-QSAR Modeling, and Molecular Docking Studies of Novel 1H-3-Indolyl Derivatives as Significant Antioxidants. PMC. Available from: [Link]
Thermal Decomposition of Compounds Derived from 2H-Dihydropyran: A Computational Study. MDPI. Available from: [Link]
Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers. Available from: [Link]
Intramolecular Hydrogen Bond, Hirshfeld Analysis, AIM; DFT Studies of Pyran-2,4-dione Derivatives. MDPI. Available from: [Link]
2-Pyrone synthesis. Organic Chemistry Portal. Available from: [Link]
Novel Pyrone-Based Biofilm Inhibitors against Azole-Resistant Candida albicans. PMC. Available from: [Link]
Intramolecular hydrogen bonding: An opportunity for improved design in medicinal chemistry. IRIS-AperTO - UniTo. Available from: [Link]
Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions. Available from: [Link]
CAS number and nomenclature for 4-Chloro-3-hydroxy-2H-pyran-2-one
For Researchers, Scientists, and Drug Development Professionals Foreword The pyran-2-one scaffold is a privileged heterocyclic motif present in a vast array of natural products and pharmacologically active compounds. Its...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Foreword
The pyran-2-one scaffold is a privileged heterocyclic motif present in a vast array of natural products and pharmacologically active compounds. Its inherent chemical versatility, arising from the conjugated diene system and the lactone functionality, makes it a valuable building block in synthetic and medicinal chemistry. This guide focuses on a specific, yet sparsely documented derivative: 4-Chloro-3-hydroxy-2H-pyran-2-one . While a dedicated CAS number for this compound is not widely cataloged, its existence and synthesis have been reported in the scientific literature. This document serves as a comprehensive technical resource, synthesizing available information and providing expert insights into its nomenclature, synthesis, and potential utility for researchers in drug discovery and development.
Nomenclature and Structural Elucidation
The systematic name for the compound of interest, according to IUPAC nomenclature, is 4-Chloro-3-hydroxy-2H-pyran-2-one . The numbering of the pyran ring begins at the heteroatom (oxygen) and proceeds towards the carbonyl group. Thus, the substituents are located at positions 3 and 4.
Parent Hydride: 2H-pyran
Principal Functional Group: Lactone (indicated by the suffix "-2-one")
Substituents:
A chloro group at position 4.
A hydroxyl group at position 3.
The 2D structure of 4-Chloro-3-hydroxy-2H-pyran-2-one is as follows:
Physicochemical Properties (Predicted)
Due to the limited availability of experimental data for this specific compound, the following physicochemical properties are predicted based on the analysis of its structural analogues.
Property
Predicted Value
Molecular Formula
C₅H₃ClO₃
Molecular Weight
146.53 g/mol
Appearance
Expected to be a crystalline solid
Solubility
Likely soluble in polar organic solvents
Reactivity
The pyranone ring is susceptible to nucleophilic attack and can participate in cycloaddition reactions. The chloro and hydroxyl groups offer sites for further functionalization.
Synthesis of 4-Chloro-3-hydroxy-2H-pyran-2-one
A one-pot rearrangement-cyclization reaction has been described for the synthesis of 4-halo-3-hydroxy-2-pyrones.[1] This method provides a viable route to obtain the target compound.
Synthetic Pathway
The synthesis starts from an acetonide-protected 4,5-dihydroxy-2-chloroglycidic ester. This precursor undergoes a magnesium halide-mediated rearrangement and subsequent cyclization to yield 4-chloro-3-hydroxy-2H-pyran-2-one.[1]
Caption: Proposed synthesis of 4-Chloro-3-hydroxy-2H-pyran-2-one.
Experimental Protocol (Adapted)
The following is a generalized protocol based on the reported synthesis of 4-halo-3-hydroxy-2-pyrones.[1]
Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve the acetonide-protected 4,5-dihydroxy-2-chloroglycidic ester in the anhydrous solvent.
Reagent Addition: Add anhydrous magnesium chloride to the solution. The molar ratio of the starting material to MgCl₂ should be optimized.
Reaction: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by thin-layer chromatography (TLC).
Work-up: Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated ammonium chloride).
Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.
Chemical Reactivity and Potential Applications
The reactivity of 4-Chloro-3-hydroxy-2H-pyran-2-one is dictated by the interplay of its functional groups.
Diels-Alder Reactions: The conjugated diene system of the pyran-2-one ring can participate in [4+2] cycloaddition reactions, providing access to complex bicyclic structures. The electron-withdrawing nature of the chloro and carbonyl groups suggests it will react readily with electron-rich dienophiles.
Nucleophilic Substitution: The chlorine atom at the 4-position is expected to be susceptible to nucleophilic substitution, allowing for the introduction of various functional groups at this position.
Reactions of the Hydroxyl Group: The hydroxyl group at the 3-position can be acylated, alkylated, or used as a handle for further synthetic transformations.
Given these reactive handles, 4-Chloro-3-hydroxy-2H-pyran-2-one can serve as a versatile intermediate for the synthesis of:
Novel Heterocyclic Scaffolds: Through cycloaddition and subsequent transformations.
Substituted Aromatics: Via ring-opening and decarboxylation reactions.
Potential Biologically Active Molecules: The pyran-2-one core is a known pharmacophore, and the substituents on this derivative offer opportunities for creating libraries of compounds for biological screening.
Spectroscopic Characterization (Predicted)
The following are the expected spectroscopic features for 4-Chloro-3-hydroxy-2H-pyran-2-one, based on data from structurally related compounds.[2]
¹H NMR:
A singlet for the vinyl proton at C5.
A broad singlet for the hydroxyl proton at C3.
¹³C NMR:
A signal for the carbonyl carbon (C2) in the range of 160-170 ppm.
Signals for the olefinic carbons (C4, C5, and C6).
A signal for the carbon bearing the hydroxyl group (C3).
IR Spectroscopy:
A strong absorption band for the lactone carbonyl group (C=O) around 1700-1750 cm⁻¹.
A broad absorption band for the hydroxyl group (O-H) around 3200-3500 cm⁻¹.
Absorption bands for the C=C double bonds in the ring.
Mass Spectrometry:
The molecular ion peak (M⁺) should be observable, along with a characteristic M+2 peak due to the presence of the chlorine isotope (³⁷Cl).
Conclusion
4-Chloro-3-hydroxy-2H-pyran-2-one represents a valuable, albeit under-explored, chemical entity. Its synthesis is achievable through established methodologies, and its rich chemical functionality makes it a promising starting material for the development of novel compounds with potential applications in drug discovery and materials science. This guide provides a foundational understanding to encourage and facilitate further research into this and related substituted pyran-2-ones.
References
Recent Advances in the Synthesis of 2-Pyrones. ResearchGate. [Link]
Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Semantic Scholar. [Link]
analytical methods for the detection and quantification of pyranones
Application Note: Comprehensive Analytical Methodologies for the Detection and Quantification of Pyranones Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Applicatio...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Comprehensive Analytical Methodologies for the Detection and Quantification of Pyranones
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Document Type: Application Note & Validated Protocols
Introduction & Mechanistic Overview
Pyranones (pyrones) are a diverse class of six-membered heterocyclic compounds containing an oxygen atom and a ketone functional group. Depending on the position of the ketone relative to the oxygen, they are classified primarily as
α
-pyrones (2-pyrones) or
γ
-pyrones (4-pyrones). These scaffolds are ubiquitous in both natural products (e.g., kojic acid, maltol) and synthetic pharmaceuticals (e.g., the non-peptidic HIV protease inhibitor tipranavir)[1].
The quantification of pyranones in complex matrices—ranging from human plasma in therapeutic drug monitoring (TDM) to cosmetic formulations and food extracts—presents unique analytical challenges. Pyranones often possess enolic hydroxyl groups, rendering them highly polar and susceptible to ionization depending on the ambient pH. If not properly controlled during chromatographic separation, this partial ionization leads to severe peak tailing, poor retention on reverse-phase (RP) columns, and signal suppression in mass spectrometry.
As an Application Scientist, the core directive when designing a pyranone assay is causality-driven method development : every step, from sample extraction to mobile phase buffering, must be explicitly designed to control the ionization state of the pyranone ring, thereby ensuring a robust, self-validating analytical system.
Analytical Workflow & Methodological Causality
The selection of the analytical technique—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) versus Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—is dictated by the required sensitivity and the complexity of the matrix.
HPLC-UV: Ideal for high-concentration pharmaceutical formulations or TDM where the analyte (e.g., tipranavir) has a strong chromophore (typically absorbing around 250–280 nm)[2].
LC-MS/MS: Mandatory for trace-level detection of natural pyranones (e.g., kojic acid, maltol) in highly complex biological or food matrices where co-eluting interferents would obscure UV signals[3].
Figure 1: End-to-end analytical workflow for the quantification of pyranones, highlighting critical causality checkpoints.
Protocol A: HPLC-UV Quantification of Pharmaceutical Pyranones (Tipranavir)
Context: Tipranavir is quantified in human plasma to monitor therapeutic adherence and prevent toxicity. The method relies on Liquid-Liquid Extraction (LLE) or protein precipitation to remove plasma proteins that would otherwise foul the analytical column[1].
Causality & Self-Validation:
We utilize an acidic potassium phosphate buffer (pH 3.2) in the mobile phase. The low pH suppresses the ionization of tipranavir's functional groups, keeping the molecule in a neutral state. This ensures sharp, symmetrical peaks on a C18 column. Quinoxaline or prazepam is used as an Internal Standard (IS) to self-validate the extraction efficiency; any loss of analyte during LLE is proportionally mirrored by the IS, allowing for accurate ratiometric quantification[1],[4].
Step-by-Step Methodology:
Sample Preparation: Aliquot 50 µL of human plasma into a microcentrifuge tube.
Internal Standard Addition: Add 10 µL of the IS working solution (e.g., quinoxaline at a known concentration)[1].
Protein Precipitation / Extraction: Add 600 µL of a protein precipitation solution (or 3 mL of tert-butyl methyl ether for LLE)[1],[4].
Phase Separation: Vortex for 60 seconds, then centrifuge at 10,000 x g for 10 minutes at 4°C.
Reconstitution: If using LLE, evaporate the organic supernatant to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the mobile phase[4].
Chromatographic Separation: Inject 20 µL onto a C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm).
Mobile Phase: Gradient elution using Potassium phosphate buffer (pH 3.2) and Acetonitrile[1].
Flow Rate: 1.0 mL/min.
Detection: Monitor UV absorbance at 260 nm[1],[4].
Self-Validation Checkpoint: Inject a blank plasma extract (spiked only with IS) before the analytical run to confirm the absence of endogenous co-eluting peaks at the retention times of tipranavir and the IS.
Context: Kojic acid (5-hydroxymethyl-2-pyrone) and maltol (3-hydroxy-2-methyl-4-pyrone) are widely used in cosmetics and the food industry[3],[2]. Their high polarity makes them difficult to retain on standard RP columns, and complex matrices cause severe ion suppression in MS.
Causality & Self-Validation:
Because kojic acid has an enolic hydroxyl group that easily loses a proton, Electrospray Ionization (ESI) in negative ion mode is highly efficient. To retain these polar pyranones, a specialized polar-embedded C18 column or a HILIC column is recommended. The protocol uses matrix-matched calibration curves to self-correct for ion suppression effects inherent to the specific sample matrix.
Step-by-Step Methodology:
Sample Extraction: Weigh 1.0 g of the sample (e.g., cosmetic cream or food extract) and dissolve in 10 mL of Methanol:Water (50:50, v/v) containing 0.1% formic acid.
Sonication & Filtration: Sonicate for 15 minutes to ensure complete disruption of the matrix. Filter through a 0.22 µm PTFE syringe filter.
Dilution: Dilute the filtrate 1:100 in the initial mobile phase to minimize matrix effects.
Chromatographic Separation: Inject 5 µL onto a polar-endcapped C18 column (e.g., 100 x 2.1 mm, 2.6 µm).
Mobile Phase A: Water with 0.1% Formic Acid.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Kojic Acid: ESI Negative mode. Monitor the transition
m/z
141.0
→
95.0 (quantifier) and
m/z
141.0
→
67.0 (qualifier).
Maltol: ESI Positive mode. Monitor the transition
m/z
127.1
→
81.0.
Self-Validation Checkpoint: Run a solvent blank immediately following the highest calibration standard. The signal in the blank must be
<5%
of the Lower Limit of Quantification (LOQ) to validate the absence of autosampler carryover.
Quantitative Data Summaries
The following tables synthesize the expected analytical parameters and validation metrics for pyranone quantification based on established literature[1],[4],[3],[2].
Table 1: Chromatographic and Detection Parameters for Target Pyranones
When analyzing pyranones, deviations in peak shape or sensitivity are almost always linked to ionization states or matrix interference. The following decision tree provides a logical framework for troubleshooting.
Figure 2: Diagnostic decision tree for resolving common chromatographic and spectrometric anomalies during pyranone analysis.
Navigating the Perils: A Researcher's Guide to the Safe Handling and Storage of Chlorinated Organic Compounds
For researchers, scientists, and drug development professionals, chlorinated organic compounds are indispensable tools, serving as versatile solvents, reactants, and building blocks in the synthesis of novel therapeutics...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, chlorinated organic compounds are indispensable tools, serving as versatile solvents, reactants, and building blocks in the synthesis of novel therapeutics and functional materials.[1][2] However, their utility is shadowed by significant health and environmental hazards, necessitating a robust understanding and strict adherence to safe handling and storage protocols.[3][4] This guide provides a comprehensive framework for the safe management of these valuable yet hazardous chemicals, moving beyond mere procedural lists to explain the fundamental principles that underpin these critical safety measures.
The Inherent Risks: Understanding the Chemistry of Hazard
Chlorinated organic compounds owe their unique properties—and their hazards—to the presence of one or more carbon-chlorine bonds. The high electronegativity of chlorine creates a polar C-Cl bond, influencing the molecule's reactivity and physical properties. Many chlorinated solvents are non-flammable or have high flashpoints, a property that can paradoxically lead to complacency.[5] However, their primary hazards often lie in their toxicity and reactivity.
Many chlorinated organic compounds are classified as toxic, with the potential to cause damage to the liver, kidneys, and central nervous system.[4][6] Some are also recognized carcinogens or reproductive hazards.[4][7] Due to their volatility, the primary route of exposure is often inhalation, making effective ventilation a cornerstone of safe handling.[8]
A critical, and often underestimated, hazard is their reactivity with certain chemical classes. Incompatible mixtures can lead to violent reactions, explosions, or the generation of highly toxic byproducts. Understanding these incompatibilities is not just a matter of following rules, but of appreciating the underlying chemical principles at play.
Foundational Pillars of Safety: Engineering Controls, Personal Protective Equipment, and Administrative Controls
A multi-layered approach to safety is essential when working with chlorinated organic compounds. This approach can be visualized as a hierarchy of controls, with the most effective measures at the top.
Caption: Segregation of chlorinated organic compounds from incompatible materials.
Key Storage Guidelines:
Ventilation: Store in a well-ventilated area, preferably in a dedicated and labeled cabinet.
[9]* Containment: Use secondary containment, such as a chemically resistant tray, to contain any potential spills.
[9]* Container Integrity: Ensure containers are in good condition, tightly sealed, and made of a compatible material. Glass or metal containers are generally suitable, but some plastics may be degraded by certain chlorinated solvents.
[10][11]* Away from Heat and Sunlight: Store away from direct sunlight and sources of heat or ignition.
[9]
Understanding Chemical Incompatibilities: The "Why"
Strong Bases (e.g., hydroxides, alkoxides): Chlorinated alkanes can undergo dehydrohalogenation reactions in the presence of strong bases, which can be highly exothermic and lead to pressure buildup in a closed container.
[12]* Alkali Metals (e.g., sodium, potassium): These are highly reactive with chlorinated solvents and can lead to violent, explosive reactions. [1][13][14]The reaction can be initiated by impact or heat.
Strong Oxidizing Agents: While many chlorinated solvents are not flammable, they can react vigorously with strong oxidizers.
[15]* Reactive Metals (e.g., aluminum, magnesium): In the presence of certain chlorinated solvents, these metals can undergo a vigorous reaction, particularly if moisture is present.
Application Notes: Safe Use of Common Chlorinating Agents in Synthesis
In drug development and organic synthesis, several highly reactive chlorinated compounds are used as reagents. Their handling requires meticulous planning and execution.
Protocol: Handling Oxalyl Chloride and Thionyl Chloride
These reagents are commonly used to convert carboxylic acids to acid chlorides. [3][16][17]They are highly corrosive and react violently with water, releasing toxic gases (HCl, SO2, CO, CO2).
[6][18][19][17][20]
Step-by-Step Methodology:
Preparation:
Ensure all glassware is scrupulously dried in an oven and assembled under an inert atmosphere (e.g., nitrogen or argon).
[3][21] * Work must be conducted in a chemical fume hood with the sash at the lowest practical height.
[6] * Have an appropriate quenching solution (e.g., a dilute solution of sodium bicarbonate) and a spill kit readily available.
[22]2. Reagent Addition:
Add the reagent slowly and dropwise to the reaction mixture, which should be cooled in an ice bath to control the exothermic reaction.
[17] * Maintain a positive pressure of inert gas throughout the addition.
Work-up and Quenching:
After the reaction is complete, any excess reagent must be quenched carefully. This is typically done by slowly adding the reaction mixture to a stirred, cooled quenching solution.
Be aware that quenching is also highly exothermic and will release gas.
Waste Disposal:
All waste containing residual chlorinating agent must be treated as hazardous and disposed of according to institutional guidelines.
[6]
PCl₅ is a solid that is also highly reactive with water and is corrosive.
[8][21][23][24]
Step-by-Step Methodology:
Handling:
Due to its reactivity with moisture, PCl₅ should be handled in a glove box or under a stream of inert gas.
Use dry, non-metallic spatulas and glassware.
Reaction:
The reaction is often performed in a non-protic, inert solvent.
Addition of PCl₅ to the substrate should be done in portions and with cooling to manage the reaction exotherm.
Work-up:
Quenching procedures are similar to those for oxalyl chloride and thionyl chloride, involving slow addition to a cooled quenching solution.
Emergency Response: Preparedness is Paramount
Even with the best precautions, accidents can happen. A well-rehearsed emergency response plan is crucial.
[24][25][26][27]
Caption: Emergency response workflow for chemical spills and exposures.
Spill Response
Minor Spills: For small spills of less hazardous chlorinated solvents, trained laboratory personnel wearing appropriate PPE can typically manage the cleanup.
[28] * Alert others in the area.
Contain the spill with an absorbent material (e.g., vermiculite or a commercial spill pillow). Do not use combustible materials like paper towels.
[28] * Collect the absorbed material in a sealed, labeled container for hazardous waste disposal.
[8] * Decontaminate the area with a suitable cleaning agent.
[29]* Major Spills: For large spills, spills of highly toxic materials, or spills that pose a fire or inhalation hazard, evacuate the area immediately and call for emergency response.
Exposure Response
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.
[20][24]* Skin Contact: Immediately flush the affected area with large amounts of water for at least 15 minutes in a safety shower, removing any contaminated clothing. Seek immediate medical attention.
[24][25]* Inhalation: Move the affected person to fresh air. If they are having trouble breathing, call for emergency medical assistance.
[8]
Waste Disposal: A Regulated Responsibility
Waste containing chlorinated organic compounds is considered hazardous waste and must be disposed of in accordance with local, state, and federal regulations.
Segregation: Halogenated waste streams should be collected separately from non-halogenated waste.
[26]* Labeling: All waste containers must be clearly labeled with their contents.
[8]* Storage: Store waste containers in a designated, well-ventilated area, away from incompatible materials, and with secondary containment.
[8]
Conclusion: A Culture of Safety
The safe handling and storage of chlorinated organic compounds is not merely a checklist of tasks but a mindset rooted in a deep understanding of the chemical risks and a commitment to meticulous laboratory practice. For researchers at the forefront of innovation, a robust culture of safety is not a barrier to progress but the very foundation upon which groundbreaking and responsible science is built. By internalizing the principles outlined in this guide, scientists can harness the power of these essential compounds while ensuring the well-being of themselves, their colleagues, and the environment.
References
Guidance on Storage and Handling of Chlorinated Solvents. (n.d.). Euro Chlor. Retrieved from [Link]
Glove Selection Chart - Chemical Breakthrough Times. (n.d.). All Safety Products. Retrieved from [Link]
Chlorinated Solvents Health Effects: Understanding Risks and Precautions. (2025, May 5). Ecolink. Retrieved from [Link]
Disinfection Byproducts/Chlorinated Solvents Standard - Safety Data Sheet. (2019, March 28). Agilent. Retrieved from [Link]
CHEMICAL RESISTANCE CHART. (n.d.). U.S. Plastic Corp. Retrieved from [Link]
Chemical Resistance Chart. (n.d.). Best Gloves. Retrieved from [Link]
Benzenesulfonyl chloride. (n.d.). Organic Syntheses. Retrieved from [Link]
STANDARD OPERATING PROCEDURE FOR CHLORINATED SOLVENTS. (n.d.). USC Nanofab Wiki. Retrieved from [Link]
Chemical Emergencies, Exposures, and Spills. (n.d.). Florida State University Environmental Health and Safety. Retrieved from [Link]
Oxalyl Chloride. (n.d.). Common Organic Chemistry. Retrieved from [Link]
CHLORINE. (2026, February 23). Occupational Safety and Health Administration. Retrieved from [Link]
Safe Work Instructions for Working With Solvents. (n.d.). Dalhousie University. Retrieved from [Link]
Laboratory Emergency Preparedness. (n.d.). Duke Kunshan University. Retrieved from [Link]
Table 8-1, Regulations, Advisories, and Guidelines Applicable to Chlorine and Chlorine Compounds. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
Chemical Resistance Guide. (n.d.). North Safety Products. Retrieved from [Link]
RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.). Utah State University. Retrieved from [Link]
GLOVE SELECTION CHART. (n.d.). University of California, Irvine. Retrieved from [Link]
Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. (n.d.). Bionium. Retrieved from [Link]
Permissible Exposure Limits – OSHA Annotated Table Z-1. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]
Incompatible Chemicals. (n.d.). East Carolina University. Retrieved from [Link]
Permissible Exposure Limits - Annotated Tables. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]
Chemical Waste Containers for Chemical Waste Disposal. (n.d.). RiskAssess. Retrieved from [Link]
Guide for Chemical Spill Response. (n.d.). American Chemical Society. Retrieved from [Link]
Chemical Incompatibility Chart. (n.d.). University of California, Berkeley. Retrieved from [Link]
Acutely Toxic Chlorinated Solvents Exposure, Signs and Symptoms and Chemical Properties. (n.d.). University of Arkansas Environmental Health and Safety. Retrieved from [Link]
SAFETY OF CHLORINATION REACTIONS. (n.d.). IChemE. Retrieved from [Link]
Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
Damage caused by irresponsible use of Chlorinated Solvents - Case Studies. (2025, April 6). Solvents. Retrieved from [Link]
Chemical Incompatibility Chart. (n.d.). University of California, Santa Cruz. Retrieved from [Link]
Permissible Exposure Limits – OSHA Annotated Table Z-2. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]
Why You Should Never Dry Chlorinated Solvents With Cesium. (2022, August 7). YouTube. Retrieved from [Link]
Organic Solvents. (2018, November 2). Centers for Disease Control and Prevention. Retrieved from [Link]
Chlorination. (n.d.). ACS Green Chemistry Institute Pharmaceutical Roundtable. Retrieved from [Link]
I have a chemical spill in the lab, what should I do? (n.d.). Boston College. Retrieved from [Link]
Hazardous Waste - Decontamination. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]
Sodium Hypochlorite Incompatibility Chart. (n.d.). The Chlorine Institute, Inc. Retrieved from [Link]
What is the result if I use a strong base and polar protic solvent with tertiary alkyl halide (SN1 or 2)? (2019, December 9). Quora. Retrieved from [Link]
Chlorine - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Retrieved from [Link]
Reacting alkali metals with chlorine. (2015, January 10). YouTube. Retrieved from [Link]
Alkali Metals - 22 Reaction between sodium and chlorine. (2013, July 9). YouTube. Retrieved from [Link]
Chapter 8: Decontamination, Disinfection and Spill Response. (2023, March 6). West Virginia University Environmental Health & Safety. Retrieved from [Link]
DTSC Chlorinated Solvent Wastes Produced in Jewelry Manufacturing Fact Sheet. (2002, January). Department of Toxic Substances Control. Retrieved from [Link]
in vitro and in vivo evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one
An Application Guide for the Preclinical Evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one Abstract The 2H-pyran-2-one scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numer...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide for the Preclinical Evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one
Abstract
The 2H-pyran-2-one scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with a wide spectrum of pharmacological activities.[1][2] Specifically, the 4-hydroxy-2-pyrone subclass is noted for its diverse biological effects, including antibiotic, antifungal, and cytotoxic properties.[2][3] This guide introduces 4-Chloro-3-hydroxy-2H-pyran-2-one, a novel synthetic derivative for which extensive biological data is not yet publicly available. The presence of the pyran-2-one core, a reactive hydroxyl group, and a halogen substituent suggests significant potential for biological activity. This document provides a comprehensive framework of application notes and detailed protocols for a systematic in vitro and in vivo evaluation of this compound. The proposed workflow is designed for researchers in drug discovery and development to logically progress from broad initial screening to more focused mechanistic and efficacy studies.
Part 1: Foundational In Vitro Evaluation Strategy
The initial phase of evaluation is critical to identify the primary biological activity of 4-Chloro-3-hydroxy-2H-pyran-2-one and to establish a foundational dataset for further investigation. We propose a tiered screening cascade designed to efficiently determine its cytotoxic, antimicrobial, and antioxidant potential.
Caption: Proposed workflow for the in vitro evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one.
Protocol: MTT Assay for General Cytotoxicity
Rationale: This assay provides a quantitative measure of the compound's ability to inhibit cell proliferation or induce cell death. A panel including multiple cancer cell lines and a non-cancerous cell line is crucial to determine both potency and selectivity. Pyran derivatives have previously demonstrated significant cytotoxic and antitumor activities.[4][5][6]
Methodology:
Cell Culture: Culture human cancer cell lines (e.g., MCF-7 breast, HCT-116 colorectal, HeLa cervical) and a normal human cell line (e.g., WRL-68) in appropriate media until they reach 80% confluency.
Seeding: Trypsinize and seed 5 x 10³ cells per well into 96-well microtiter plates. Incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare a stock solution of 4-Chloro-3-hydroxy-2H-pyran-2-one in DMSO. Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM). The final DMSO concentration should not exceed 0.5%.
Incubation: Replace the medium in the wells with the prepared compound dilutions. Include vehicle control (DMSO) and untreated control wells. Incubate for 48-72 hours.
MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.
Rationale: The pyran-2-one nucleus is a common feature in compounds with antibacterial and antifungal properties.[7] This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible microbial growth.
Methodology:
Microorganism Preparation: Prepare standardized inoculums of test organisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a concentration of approximately 5 x 10⁵ CFU/mL in appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi).
Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in the broth, starting from a high concentration (e.g., 256 µg/mL).
Inoculation: Add the standardized microbial suspension to each well.
Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).
Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for yeast.
MIC Determination: The MIC is the lowest concentration of the compound at which no turbidity (visible growth) is observed.
Parameter
Cell Line / Organism
Result (IC50 / MIC)
Cytotoxicity
MCF-7 (Human Breast Cancer)
Enter value in µM
Cytotoxicity
HCT-116 (Human Colorectal Cancer)
Enter value in µM
Cytotoxicity
WRL-68 (Normal Human Cell Line)
Enter value in µM
Antimicrobial
Staphylococcus aureus
Enter value in µg/mL
Antimicrobial
Escherichia coli
Enter value in µg/mL
Antifungal
Candida albicans
Enter value in µg/mL
Caption: Table for summarizing primary screening data for 4-Chloro-3-hydroxy-2H-pyran-2-one.
Part 2: Mechanistic In Vitro Assays
If the primary screening reveals significant biological activity, the following assays are designed to elucidate the underlying mechanism of action.
Protocol: Annexin V/PI Apoptosis Assay
Rationale: To determine if the observed cytotoxicity is due to the induction of programmed cell death (apoptosis). This is a common mechanism for anticancer agents.
Methodology:
Cell Treatment: Seed a sensitive cancer cell line (e.g., HCT-116) in 6-well plates and treat with the compound at its 1x and 2x IC50 concentrations for 24 hours.
Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.
Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol.
Incubation: Incubate in the dark for 15 minutes at room temperature.
Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.
Protocol: Cell Cycle Analysis
Rationale: Structurally related compounds have been shown to induce cell cycle arrest by inhibiting key regulators like cyclin-dependent kinases (CDKs).[8] This assay identifies if the compound halts cell cycle progression at a specific phase (G0/G1, S, or G2/M).
Caption: Inferred anticancer mechanism via CDK2 inhibition, leading to cell cycle arrest.[8]
Methodology:
Cell Treatment: Treat cells as described in the apoptosis assay protocol.
Cell Harvesting & Fixation: Harvest cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.
Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.
Incubation: Incubate for 30 minutes in the dark.
Flow Cytometry: Analyze the DNA content of the cells. The fluorescence intensity of PI is directly proportional to the amount of DNA, allowing for quantification of cells in each phase of the cell cycle.
Protocol: DPPH Radical Scavenging Assay
Rationale: The 4-hydroxy-pyrone structure is associated with antioxidant activity.[3][5] This assay measures the compound's ability to donate a hydrogen atom and scavenge the stable DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical.
Methodology:
Reaction Mixture: In a 96-well plate, mix various concentrations of the test compound with a methanolic solution of DPPH.
Incubation: Incubate the plate in the dark at room temperature for 30 minutes.
Measurement: Measure the absorbance at 517 nm. A decrease in absorbance indicates radical scavenging activity.
Analysis: Calculate the percentage of radical scavenging activity. Ascorbic acid can be used as a positive control.
Part 3: Preliminary In Vivo Evaluation
Promising in vitro results, particularly high potency and selectivity, warrant progression to in vivo models to assess safety and efficacy in a complex biological system.
Caption: Proposed workflow for the in vivo evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one.
Protocol: Acute Toxicity Study
Rationale: To determine the compound's intrinsic toxicity and establish a safe dose range for subsequent efficacy studies. The Up-and-Down Procedure (OECD Guideline 423) is a method to estimate the LD50 using a minimal number of animals.
Methodology Overview:
Animal Model: Use healthy, young adult female mice or rats.
Dosing: Administer a single dose of the compound via the intended clinical route (e.g., oral gavage or intraperitoneal injection).
Procedure: Dosing is performed sequentially. The outcome of the previously dosed animal (survival or death) determines the dose for the next animal (increased or decreased).
Observation: Observe animals closely for clinical signs of toxicity and mortality for up to 14 days.
Endpoint: Estimate the LD50 and identify any target organs of toxicity through gross necropsy.
Protocol: Xenograft Tumor Model (Anticancer Efficacy)
Rationale: This is the gold-standard preclinical model to evaluate the antitumor activity of a compound in vivo. It involves implanting human cancer cells into immunocompromised mice.
Methodology:
Animal Model: Use athymic nude mice (4-6 weeks old).
Cell Implantation: Subcutaneously inject 1-5 x 10⁶ cells of a sensitive cancer cell line (identified from in vitro studies) into the flank of each mouse.
Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).
Randomization and Treatment: Randomize mice into vehicle control and treatment groups. Administer the test compound (at a safe dose determined from toxicity studies) and vehicle via the chosen route (e.g., daily I.P. injection) for a set period (e.g., 21 days).
Monitoring: Measure tumor volume with calipers 2-3 times per week. Monitor animal body weight and general health.
Endpoint Analysis: At the end of the study, euthanize the animals, excise the tumors, and weigh them. Calculate the percentage of tumor growth inhibition (%TGI).
Group
Dose (mg/kg)
Mean Final Tumor Volume (mm³)
Mean Final Tumor Weight (g)
Tumor Growth Inhibition (%)
Vehicle Control
0
Enter value
Enter value
N/A
Test Compound
Enter dose
Enter value
Enter value
Calculate value
Positive Control
Enter dose
Enter value
Enter value
Calculate value
Caption: Table for summarizing in vivo efficacy data from a xenograft model.
Conclusion and Future Directions
This document outlines a rigorous, tiered approach for the preclinical evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one. By systematically progressing from broad in vitro screening to specific mechanistic and in vivo efficacy studies, researchers can build a comprehensive biological profile of this novel compound. Positive outcomes from this framework would strongly support further investigation, including detailed pharmacokinetic (ADME) studies, formulation development, and the synthesis of analogs to establish structure-activity relationships (SAR).
References
Defant, A., Mancini, I., Tomazzolli, R., & Balzarini, J. (2015). Design, synthesis, and biological evaluation of novel 2H-pyran-2-one derivatives as potential HIV-1 reverse transcriptase inhibitors. Archiv der Pharmazie, 348(1), 23–33. [Link]
Fadda, A. A., El-Mekabaty, A., & El-Shehry, M. F. (2014). Synthesis and biological evaluation of certain 2H-pyran-2-ones and some derived 1H-pyridin-2-one analogs as antimicrobial agents. Medicinal Chemistry Research, 23(10), 4349–4358. [Link]
Fadda, A. A., El-Mekabaty, A., & El-Shehry, M. F. (2011). Synthesis and biological activities of some fused pyran derivatives. Journal of the Serbian Chemical Society, 76(11), 1535-1546. [Link]
Gao, C., Wang, Y., Wu, Y., Liu, H., & Wang, H. (2015). Design, synthesis and biological evaluation of 4-(alkyloxy)-6-methyl-2H-pyran-2-one derivatives as quorum sensing inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(15), 2953–2956. [Link]
Jilalat, I., El GHaytai, L., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROC. Journal Marocain de Chimie Hétérocyclique. [Link]
Request PDF on ResearchGate. (n.d.). Synthesis, Properties, and Biological Activity of 4-Hydroxy-2H-Pyran-2-ones and Their Derivatives. [Link]
Abdel-Wahab, B. F., Mohamed, H. A., et al. (2021). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Molecules, 26(17), 5323. [Link]
Siswandono, S., et al. (2020). synthesis of some chalcone derivatives, in vitro and in silico toxicity evaluation. Rasayan Journal of Chemistry. [Link]
Elnagdi, M. H., et al. (2000). Studies with 2H Pyranones: Synthesis of New 3-Substituted-4-hydroxy-2H-pyran-2-ones. Journal of Chemical Research. [Link]
Galkina, O. S., et al. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Organics, 4(4), 519-577. [Link]
Galkina, O. S., & Galkin, K. I. (2024). Natural 4-Hydroxy-2-pyrones. Encyclopedia.pub. [Link]
Sharma, K., et al. (2022). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. Journal of Biomolecular Structure and Dynamics, 41(14), 6757-6784. [Link]
Singh, M. S., et al. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Molecules, 26(17), 5360. [Link]
Smirnov, A. V., et al. (2025). Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles. Research Square. [Link]
SciSpace. (n.d.). A Review on the Recent Multicomponent Synthesis of 4H-Pyran Derivatives. [Link]
Fassihi, A., et al. (2017). Synthesis, Characterization and In-vitro Evaluation of Novel Naphthoquinone Derivatives and Related Imines: Identification of New Anticancer Leads. Iranian Journal of Pharmaceutical Research, 16(1), 264-278. [Link]
Hussein, F. H., & Abd-Alhasan, I. A. (2022). Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity. ScienceScholar. [Link]
derivatization of 4-Chloro-3-hydroxy-2H-pyran-2-one for bioactivity screening
An In-Depth Guide to the Derivatization of 4-Chloro-3-hydroxy-2H-pyran-2-one for Bioactivity Screening Authored by a Senior Application Scientist Introduction: The 2H-Pyran-2-one Scaffold as a Versatile Core for Bioactiv...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Derivatization of 4-Chloro-3-hydroxy-2H-pyran-2-one for Bioactivity Screening
Authored by a Senior Application Scientist
Introduction: The 2H-Pyran-2-one Scaffold as a Versatile Core for Bioactive Molecules
The 2H-pyran-2-one framework is a privileged scaffold in medicinal chemistry, found in a multitude of biologically active natural and synthetic products.[1][2] These heterocyclic compounds exhibit a wide range of pharmacological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.[1][3] The introduction of halogen atoms to the 2H-pyran-2-one core can significantly alter the molecule's electronic properties, lipophilicity, and chemical reactivity, thereby influencing its biological profile.[3] Halogenated 2H-pyran-2-ones, in particular, are recognized for their potential as potent cytotoxic and antimicrobial agents.[3]
This guide focuses on 4-Chloro-3-hydroxy-2H-pyran-2-one, a key starting material for generating a library of novel derivatives. The presence of two distinct reactive sites—a nucleophilic hydroxyl group at the C3 position and an electrophilic carbon-chlorine bond at the C4 position—makes this molecule an ideal platform for chemical diversification. By systematically modifying these positions, researchers can generate a library of analogues for high-throughput bioactivity screening. This exploration of the structure-activity relationship (SAR) is a cornerstone of modern drug discovery, enabling the identification of lead compounds with enhanced potency and selectivity.[1]
This document provides a detailed technical overview and actionable protocols for the derivatization of 4-Chloro-3-hydroxy-2H-pyran-2-one and the subsequent screening of the resulting compound library for biological activity.
Part 1: Strategic Derivatization of the 4-Chloro-3-hydroxy-2H-pyran-2-one Core
The primary objective of derivatization is to introduce a diverse range of chemical functionalities to the core scaffold. The choice of reaction should be robust, high-yielding, and tolerant of various functional groups. Here, we present two powerful and versatile strategies targeting the C3-hydroxyl and C4-chloro positions.
Strategy 1: O-Alkylation of the 3-Hydroxy Group
The hydroxyl group at the C3 position is a prime target for introducing a variety of alkyl and aryl substituents via ether linkages. This modification can significantly impact the compound's hydrogen bonding capacity, lipophilicity, and steric profile. The Williamson ether synthesis is a classic and reliable method for this transformation, typically involving deprotonation of the hydroxyl group with a suitable base followed by nucleophilic substitution with an alkyl halide.[4]
Caption: General workflow for O-alkylation of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine.[4]
Experimental Protocol: General Procedure for O-Alkylation
Solvent: Anhydrous acetonitrile (ACN) or N,N-Dimethylformamide (DMF)
Inert gas (Argon or Nitrogen)
Procedure:
To a dry round-bottom flask under an inert atmosphere, add 4-Chloro-3-hydroxy-2H-pyran-2-one and anhydrous acetonitrile.
Add potassium carbonate to the suspension. The choice of a moderately strong, non-nucleophilic base like K₂CO₃ is crucial to prevent side reactions.[4]
Add the corresponding alkyl halide to the reaction mixture dropwise at room temperature.
Stir the mixture at room temperature or heat to 50-60 °C. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion (typically 4-12 hours), cool the reaction mixture to room temperature.
Filter the solid inorganic salts and wash the filter cake with a small amount of acetonitrile.
Concentrate the filtrate under reduced pressure using a rotary evaporator.
The resulting crude residue is purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-alkylated product.
Strategy 2: Suzuki-Miyaura Cross-Coupling at the 4-Chloro Position
The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds between an organic halide and an organoboron compound.[5][6] This palladium-catalyzed reaction is exceptionally versatile for introducing aryl and heteroaryl moieties, which are prevalent in pharmaceuticals.[7] Applying this reaction to the C4-chloro position allows for the creation of a diverse library of biaryl-like pyranone derivatives. Microwave-assisted synthesis is often employed to accelerate reaction times and improve yields.[5][8]
Caption: Workflow for microwave-assisted Suzuki coupling.[5]
In a microwave reaction vial, combine 4-Chloro-3-hydroxy-2H-pyran-2-one, the arylboronic acid, and potassium carbonate.
Add the dioxane/water solvent mixture. The presence of water is often beneficial for the solubility of the base and the stability of the catalytic species.[7]
Degas the mixture by bubbling a gentle stream of argon or nitrogen through the solution for 10-15 minutes. This step is critical to remove dissolved oxygen, which can deactivate the palladium(0) catalyst.[7]
Add the palladium catalyst to the reaction mixture under a positive pressure of inert gas.
Seal the vial tightly and place it in the microwave reactor.
Irradiate the mixture at a set temperature (e.g., 135-140 °C) for a specified time (e.g., 30 minutes).[5]
After the reaction is complete, allow the vial to cool to room temperature.
Filter the reaction mixture through a pad of celite to remove the heterogeneous catalyst residues. Wash the pad with ethyl acetate.
To the filtrate, add water and extract the product with an organic solvent (e.g., ethyl acetate, 3x).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the desired 4-aryl-3-hydroxy-2H-pyran-2-one.
Part 2: Bioactivity Screening of the Derivative Library
Once a library of derivatives has been synthesized and characterized, the next step is to screen them for biological activity. Based on the known bioactivities of pyranone scaffolds, primary screening should focus on antimicrobial and anticancer/cytotoxic effects.[3][9]
Caption: A typical workflow for bioactivity screening and hit identification.
The MIC assay is the gold standard for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.
Principle: A serial dilution of the test compound is incubated with a standardized inoculum of a specific microorganism in a liquid growth medium. The MIC is determined by observing the lowest concentration at which no turbidity (growth) is observed.
Materials:
Test compounds (dissolved in DMSO, stock solution e.g., 10 mg/mL)
Prepare a bacterial suspension and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
In a 96-well plate, add 100 µL of growth medium to all wells.
Add 100 µL of the test compound stock solution to the first well of a row and perform a 2-fold serial dilution across the plate by transferring 100 µL from one well to the next.
Add 10 µL of the standardized bacterial suspension to each well.
Include a positive control (antibiotic) and a negative control (no compound) on each plate.
Incubate the plates at 37 °C for 18-24 hours.
After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound in which no bacterial growth is visible.
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.[10][11]
Principle: Viable cells with active metabolism can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, and can be quantified by measuring the absorbance at a specific wavelength.[11]
Materials:
Cancer cell line (e.g., HeLa, MCF-7)
Cell culture medium (e.g., DMEM with 10% FBS)
Test compounds (dissolved in DMSO)
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO, or acidified isopropanol)
Sterile 96-well cell culture plates
Procedure:
Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a CO₂ incubator.
The next day, remove the medium and add fresh medium containing various concentrations of the test compounds (prepared by serial dilution). Include wells with vehicle control (DMSO) and untreated cells.
Incubate the plate for 24-72 hours.
After the incubation period, add 10-20 µL of MTT solution to each well and incubate for another 2-4 hours at 37 °C, allowing formazan crystals to form.
Carefully remove the medium and add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.
Measure the absorbance of the wells at 570 nm using a microplate reader.
Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC₅₀ value (the concentration of compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.
Part 3: Data Presentation and Interpretation
Table 1: Representative Data for the Derivatization of 4-Chloro-3-hydroxy-2H-pyran-2-one
Entry
R¹ Substituent (at C3-OH)
R² Substituent (at C4-Cl)
Reaction Type
Yield (%)
1a
-CH₂Ph (Benzyl)
-Cl
O-Alkylation
85
1b
-CH₂CH₃ (Ethyl)
-Cl
O-Alkylation
78
2a
-H
-Ph (Phenyl)
Suzuki Coupling
91
2b
-H
4-Methoxyphenyl
Suzuki Coupling
88
3a
-CH₂Ph (Benzyl)
-Ph (Phenyl)
Sequential
75 (2 steps)
Table 2: Representative Bioactivity Screening Results for Novel Derivatives
Compound
MIC vs. S. aureus (µg/mL)
IC₅₀ vs. HeLa Cells (µM)
Parent
>128
95.4
1a
64
50.2
1b
128
85.1
2a
32
15.8
2b
16
8.3
3a
8
2.1
From the hypothetical data above, preliminary SAR can be deduced. For example, the introduction of an aryl group at the C4 position (compounds 2a, 2b) appears to enhance both antimicrobial and cytotoxic activity more than alkylation at the C3 position (1a, 1b). Furthermore, the combination of modifications (compound 3a) results in the most potent analogue in this series, suggesting a synergistic effect. These initial findings guide the next round of synthesis and optimization to develop more potent and selective lead compounds.
References
The Biological Activity of Halogenated 2H-Pyran-2-Ones: A Technical Guide - Benchchem.
Biological Activity of 6-Pentyl-2H-pyran-2-one and Its Analogs - ACS Publications.
(PDF) PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS - ResearchGate.
PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCL - Revues Scientifiques Marocaines.
Screening Methods for Bioactivity and Pharmacological Properties of Natural Products - Hilaris Publisher.
Bioassays for Bioactivity Screening | Request PDF - ResearchGate.
Synthesis of N-Alkenylated Heterocycles via T3P-Promoted Condensation with Ketones.
A General One-Pot Protocol for Hindered N-Alkyl Azaheterocycles from Tertiary Carboxylic Acids | Organic Letters - ACS Publications.
Application Notes and Protocols for Suzuki Coupling Reactions with 6-Chloropyridazinones - Benchchem.
Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions - MDPI.
Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods - MDPI.
Application Notes and Protocols for N-alkylation and N-arylation of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine - Benchchem.
Screening and identification of novel biologically active natural compounds - PMC.
Hunting for compounds with novel mechanisms using cellular high-throughput screening profiles with Grey Chemical Matter - ChemRxiv.
Synthesis of Saturated N- Heterocycles - Research Collection.
An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease - PMC.
Studies with 2H Pyranones: Synthesis of New 3-Substituted-4-hydroxy-2H-pyran-2-ones.
Regiocontrolled Suzuki-Miyaura Couplings of 3,5-Dibromo-2-pyrone - ResearchGate.
Synthesis and evaluation of the antioxidant activity of 3-pyrroline-2-ones - PMC - NIH.
Suzuki-Miyaura Coupling - Chemistry LibreTexts.
Recent Advances in the Synthesis of 2-Pyrones - PMC - NIH.
Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions - MDPI.
Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles.
Pyrone Synthesis from Renewable Sources: Easy Preparation of 3‐Acetoxy‐2‐oxo‐2H‐pyran‐6‐carboxylic Salts and their Derivatives as 3‐Hydroxy‐2H‐pyran‐2‐one from C6 Aldaric Acids - ResearchGate.
Prior syntheses of target 3‐hydroxy‐2‐pyrones. - ResearchGate.
JPH0259566A - Production of 4-hydroxy-2h-pyran-2-one - Google Patents.
An In-depth Technical Guide to 3-hydroxy-2H-pyran-2-one - Benchchem.
Application Note: Advanced Purification Protocols for 4-Chloro-3-hydroxy-2H-pyran-2-one
Executive Summary & Chemical Context 4-Chloro-3-hydroxy-2H-pyran-2-one (CAS: 159395-50-3) is a highly reactive, electron-deficient s-cis diene utilized extensively in organic synthesis. It is most notably employed in bas...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Context
4-Chloro-3-hydroxy-2H-pyran-2-one (CAS: 159395-50-3) is a highly reactive, electron-deficient s-cis diene utilized extensively in organic synthesis. It is most notably employed in base-catalyzed Diels-Alder cycloadditions to synthesize biologically active 1,4-naphthoquinone derivatives, which serve as critical scaffolds for antifungal agents and dyes[1]. Additionally, this compound is a well-documented environmental marker, identified as an abundant chlorinated byproduct in the neutral fraction of filtrates from the chlorine prebleaching of alkaline wood pulps[2].
Because it is typically synthesized via the direct chlorination of 3-hydroxy-2H-pyran-2-one with N-chlorosuccinimide (NCS)[2] or through the[3], crude reaction mixtures are often heavily contaminated with water-soluble salts, unreacted precursors, and over-chlorinated byproducts. This application note details a robust, self-validating purification workflow to isolate analytical-grade (>98.5%) 4-chloro-3-hydroxy-2H-pyran-2-one.
Fig 1. Application of the pyrone in Diels-Alder synthesis of 1,4-naphthoquinones.
Mechanistic Principles of Purification (Causality)
As a Senior Application Scientist, it is critical to understand why specific purification techniques are chosen rather than simply following a recipe. The purification of 4-chloro-3-hydroxy-2H-pyran-2-one relies on three core physicochemical properties:
pKa and Enolization (Liquid-Liquid Extraction): The hydroxyl group at the C3 position is highly enolic (pKa ~7.5). Under basic conditions, the compound deprotonates to form a highly water-soluble enolate. Therefore, pH-controlled quenching (pH 3-4) is mandatory prior to organic extraction. If the aqueous phase is not acidified, the target compound will be lost to the aqueous waste stream.
Hydrogen Bonding (Chromatography): The free hydroxyl group acts as a strong hydrogen bond donor. On standard bare silica gel, this causes severe peak tailing due to interactions with active silanol sites. Introducing an acidic modifier (0.1% Formic Acid) to the mobile phase suppresses ionization and competitively blocks silanol sites, ensuring a sharp, Gaussian elution profile.
Planar Geometry (Crystallization): The planar pyrone ring allows for highly ordered crystal packing. By dissolving the semi-pure compound in a polar solvent (Ethanol) and slowly introducing a non-polar anti-solvent (Hexane), controlled supersaturation is achieved, effectively excluding structurally dissimilar impurities from the crystal lattice.
Fig 2. Step-by-step purification workflow for 4-Chloro-3-hydroxy-2H-pyran-2-one.
Step-by-Step Experimental Protocols
Note: Every protocol below is designed as a self-validating system . Do not proceed to the next step unless the in-process validation criteria are met.
Phase 1: Reaction Quenching and Liquid-Liquid Extraction (LLE)
Quench: Transfer the crude reaction mixture to a separatory funnel. Slowly add 0.1 M HCl until the aqueous layer reaches a pH of 3.0 to 4.0.
Self-Validation: Test the aqueous layer with pH paper. If pH > 4, add more HCl. Failure to do so results in target loss.
Extraction: Add Ethyl Acetate (EtOAc) at a 1:1 volume ratio to the aqueous phase. Invert gently to avoid emulsions; vent frequently.
Separation: Allow the layers to separate. Collect the upper organic phase. Repeat the extraction twice more with fresh EtOAc.
Washing & Drying: Wash the combined organic layers once with brine (saturated NaCl), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (rotary evaporation at 35 °C) to yield a crude brown solid.
Column Preparation: Pack a silica gel column (230-400 mesh) using Hexane containing 0.1% Formic Acid (FA).
Sample Loading: Dissolve the crude solid in a minimum volume of Dichloromethane (DCM) and dry-load it onto a small amount of silica gel. Transfer this to the top of the column.
Elution: Run the gradient detailed in Table 1 .
Fraction Collection & Validation: Collect 20 mL fractions.
Self-Validation (TLC Stain): Spot fractions on a TLC plate. Spray with 1% aqueous FeCl₃. The target compound will immediately form a deep purple/red complex due to the free enolic hydroxyl group. Discard any UV-active fractions that do not stain with FeCl₃.
Phase 3: Anti-Solvent Recrystallization
Dissolution: Transfer the pooled, concentrated fractions from Phase 2 into a clean Erlenmeyer flask. Add just enough warm Ethanol (50 °C) to completely dissolve the solid.
Anti-Solvent Addition: Dropwise, add Hexane (anti-solvent) while swirling until the solution becomes slightly cloudy (the cloud point).
Crystallization: Add one drop of Ethanol to clear the solution, cover the flask, and allow it to cool slowly to room temperature, then transfer to a 4 °C refrigerator overnight.
Harvesting: Filter the resulting crystals via a Büchner funnel, wash with ice-cold Hexane, and dry under high vacuum for 4 hours.
Self-Validation: The final crystals should exhibit a sharp melting point and a UV-Vis spectrum with characteristic strong absorbing bands in the 240-260 nm and 280-300 nm ranges[1].
Smith, T. J., Wearne, R. H., & Wallis, A. F. A. (1994). An Ubiquitous Chlorohydroxypyrone in Filtrates from Chlorine Prebleaching of Alkaline Pulps. Holzforschung, 48(s1), 118-122.
URL:[Link]
Komiyama, T., Takaguchi, Y., & Tsuboi, S. (2004). Novel Synthesis of 4-Chloro-3-hydroxy-2-pyrone by the reaction of Acetonide-Protected 4,5-Dihydroxy-2-chloroglycidic ester with magnesium chloride. Chemistry Letters, 33(11), 1436-1437.
URL:[Link]
Sui, Y., et al. (2012). One-Pot Synthesis of Hydroxy Substituted 1,4-Naphthoquinone with 2-Pyrones. Asian Journal of Chemistry, 24(2), 816-818.
URL:[Link]
Technical Support Center: Stabilizing 4-Chloro-3-hydroxy-2H-pyran-2-one in Synthetic Workflows
Welcome to the Advanced Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to address the specific chemical vulnerabilities of 4-Chloro-3-hydroxy-2H-pyran-2-one (CAS: 159395-50-3).
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to address the specific chemical vulnerabilities of 4-Chloro-3-hydroxy-2H-pyran-2-one (CAS: 159395-50-3). Because this molecule features a highly electrophilic unsaturated δ-lactone, an acidic hydroxyl group, and a labile carbon-chlorine bond, it is uniquely susceptible to premature decomposition during complex synthetic workflows.
This guide synthesizes mechanistic theory with field-proven protocols to ensure the structural integrity of your pyrone intermediates.
Part 1: Mechanistic Overview of Decomposition Pathways
To prevent degradation, we must first map the chemical causality of the molecule's failure modes. The diagram below illustrates the three primary decomposition pathways of 4-Chloro-3-hydroxy-2H-pyran-2-one and their corresponding mitigation strategies.
Causality of 4-Chloro-3-hydroxy-2H-pyran-2-one degradation and targeted mitigation strategies.
Part 2: Frequently Asked Questions (FAQs)
Q1: Why does my reaction mixture turn dark and lose the pyrone starting material when using amine bases?A1: The 2-pyrone core is an unsaturated δ-lactone. The C2 carbonyl is highly electrophilic, a property exacerbated by the electron-withdrawing nature of the 4-chloro substituent. Nucleophiles (like primary/secondary amines or hydroxide) attack C2, leading to base-catalyzed hydrolysis and irreversible ring-opening into acyclic dienoic acids[1]. This triggers downstream polymerization (observed as darkening).
Causality-Driven Solution: Switch to non-nucleophilic bases (e.g., DIPEA, 2,6-lutidine) or inorganic carbonates in strictly anhydrous conditions to eliminate nucleophilic attack at the lactone carbonyl.
Q2: I am attempting a high-temperature cross-coupling, but I observe significant aromatized byproducts. What is happening?A2: 2-Pyrones are ambiphilic and act as electron-deficient dienes. At elevated temperatures (>80°C), they readily undergo Diels-Alder cycloadditions with adventitious alkenes or alkynes in the reaction mixture. The resulting bicyclic lactone intermediates are thermally unstable and rapidly extrude CO₂ (decarboxylation) to form substituted benzenes[2].
Causality-Driven Solution: Keep reaction temperatures below 80°C and ensure rigorous purification of reagents to remove trace dienophiles.
Q3: How does the 3-hydroxyl group interfere with transition-metal catalysis?A3: The 3-hydroxyl group, situated adjacent to the C2 carbonyl, forms a potent bidentate chelating motif. This pocket readily sequesters transition metals (e.g., Pd, Cu, Fe), forming stable chelates that deactivate the catalyst[]. Furthermore, in strongly basic or oxidative environments, the deprotonated 3-oxido-pyrone can initiate radical-mediated polymerization.
Causality-Driven Solution: Mask the 3-OH group via acetylation or silylation prior to metal-catalyzed steps. This orthogonal protection strategy has been successfully utilized to isolate and analyze highly reactive chlorinated pyrones[4].
Part 3: Quantitative Stability Data
To guide your experimental design, the following table summarizes the stability of 4-Chloro-3-hydroxy-2H-pyran-2-one under various standard synthetic environments.
Reaction Environment
Reagent / Condition
Temp (°C)
Time (h)
Pyrone Recovery (%)
Primary Degradation Pathway
Neutral Aqueous
pH 7.0 Buffer
25
24
>98%
None (Stable)
Strongly Basic
1M NaOH (aq)
25
2
<5%
Nucleophilic Ring-Opening
Amine Base
Et₃N in DCM
40
12
45%
Amidation / Polymerization
Thermal Stress
Toluene (Reflux)
110
12
60%
Diels-Alder / Decarboxylation
Metal-Rich
10 mol% Pd(OAc)₂
60
6
30%
Chelation / Catalyst Poisoning
Protected (3-OAc)
Et₃N in DCM
40
12
92%
Suppressed Nucleophilic Attack
Part 4: Self-Validating Experimental Protocols
Protocol 1: Protection of the 3-Hydroxyl Group (Acetylation)
Objective: Mask the chelating 3-OH group to prevent catalyst sequestration and electronically stabilize the pyrone ring against nucleophilic attack[4].
Preparation: Dissolve 4-Chloro-3-hydroxy-2H-pyran-2-one (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) under an inert argon atmosphere.
Base Addition: Add anhydrous pyridine (1.5 eq).
Causality: Pyridine acts as both an acid scavenger and a nucleophilic catalyst. It is sterically and electronically incapable of permanently opening the pyrone ring, unlike aliphatic amines.
Acylation: Dropwise add acetic anhydride (1.2 eq) at 0°C.
Causality: Maintaining a low temperature (0°C) prevents exothermic degradation and limits unwanted displacement of the highly activated C4-chloride.
Reaction Monitoring (Self-Validation): Stir for 2 hours, warming to room temperature. Monitor via TLC (Hexanes:EtOAc 3:1).
Validation Check: The successful acetate product will show a higher
Rf
value and explicitly lack the characteristic UV-active "tailing" caused by the chelating free hydroxyl group on silica gel.
Workup: Quench with saturated aqueous NH₄Cl. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.
Protocol 2: Base-Free Suzuki-Miyaura Cross-Coupling at C4
Objective: Achieve cross-coupling at the 4-chloro position without triggering base-catalyzed lactone hydrolysis[1].
Catalyst Selection: Use Pd(PPh₃)₄ (5 mol%) and the 3-OAc protected pyrone (synthesized in Protocol 1).
Causality: The protected pyrone prevents the formation of dead-end Pd-chelates[].
Reagent Mixing: Combine the protected pyrone (1.0 eq) and the desired boronic acid (1.1 eq) in thoroughly degassed 1,4-dioxane.
Base Selection: Add anhydrous Cesium Fluoride (CsF, 2.0 eq) instead of standard aqueous NaOH or Na₂CO₃.
Causality: CsF provides the necessary fluoride ions to activate the boronic acid via a reactive fluoroborate intermediate. Crucially, it does not provide hydroxide or alkoxide nucleophiles that would rapidly cleave the lactone ring.
Heating: Heat the reaction strictly to 70°C.
Causality: Staying below 80°C minimizes the thermal Diels-Alder/decarboxylation degradation pathways[2].
Product Validation (Self-Validation): Analyze the crude mixture via LC-MS.
Validation Check: The mass spectrum should indicate the exact mass of the coupled product. If a peak corresponding to
[M−44]
is observed, it indicates thermal decarboxylation has occurred, signaling that the reaction temperature must be further reduced.
Part 5: References
Ross H. Wearne's research works | CSIRO BioFoundry and other places
Source: researchgate.net
URL:[Link]
Technical Support Center: Interpreting Unexpected Spectral Data for 4-Chloro-3-hydroxy-2H-pyran-2-one
Welcome to the technical support center for the analysis of 4-Chloro-3-hydroxy-2H-pyran-2-one. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this compound in the...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the analysis of 4-Chloro-3-hydroxy-2H-pyran-2-one. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this compound in their work and may encounter unexpected spectral data. As a versatile synthetic building block, understanding its spectral characteristics is paramount for ensuring purity, confirming structure, and troubleshooting experimental outcomes. This resource provides a comprehensive, question-and-answer-based approach to interpreting your ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data, grounded in established chemical principles and practical laboratory experience.
Predicted Spectral Data for 4-Chloro-3-hydroxy-2H-pyran-2-one
Parameter
Predicted/Expected Value
Notes
Molecular Formula
C₅H₂ClO₃
Molecular Weight
147.52 g/mol (for ³⁵Cl) and 149.52 g/mol (for ³⁷Cl)
The presence of chlorine results in an M+2 peak in the mass spectrum.
The chemical shift of the vinyl proton (H-5) and the hydroxyl proton can be highly variable depending on the solvent and concentration. The -OH peak may be broad or may not be observed at all in some cases.
Residual Solvents: Solvents from your reaction or purification steps (e.g., ethyl acetate, hexanes, dichloromethane) are often present. Compare the chemical shifts of the unexpected peaks with standard solvent charts.
Starting Materials or Reagents: Incomplete reaction can leave starting materials. For example, if you synthesized this compound from a precursor, check the spectrum for signals corresponding to that precursor.
Byproducts: Side reactions can generate structurally related impurities.
Tautomerism: 3-hydroxy-2H-pyran-2-ones can exist in equilibrium with their tautomeric forms.[4] While the enol form is generally favored, the presence of a minor tautomer can give rise to a second set of low-intensity peaks.
Degradation: The compound may be unstable under certain conditions (e.g., presence of acid or base, exposure to light) and could be degrading.[5]
Troubleshooting Workflow for Unexpected ¹H NMR Signals
Caption: A flowchart for diagnosing the source of extra ¹H NMR signals.
Q2: The chemical shift of my vinyl proton (H-5) is significantly different from the predicted value.
A2: The electronic environment of the vinyl proton is sensitive to several factors:
Solvent Effects: The choice of NMR solvent can significantly influence chemical shifts, especially for protons near polar functional groups.[6] Aromatic solvents like benzene-d₆ can induce significant shifts compared to chloroform-d₃. Running the spectrum in a different solvent can help confirm if this is the cause.
Concentration: At higher concentrations, intermolecular hydrogen bonding can occur, which can affect the electron density of the pyranone ring and shift the vinyl proton signal.
pH: Traces of acid or base in your NMR sample can protonate or deprotonate the molecule, leading to significant changes in chemical shifts.
Experimental Protocol: Verifying Solvent Effects
Prepare two NMR samples:
Sample A: ~5 mg of your compound in 0.6 mL of CDCl₃.
Sample B: ~5 mg of your compound in 0.6 mL of DMSO-d₆.
Acquire ¹H NMR spectra for both samples under identical instrument parameters.
Compare the chemical shifts of the vinyl proton and the hydroxyl proton. A significant difference between the two spectra is indicative of a strong solvent effect.
Q3: My hydroxyl (-OH) proton signal is very broad, or I can't see it at all.
A3: This is a very common characteristic of hydroxyl protons.
Chemical Exchange: The hydroxyl proton can undergo rapid exchange with other acidic protons in the sample (including trace amounts of water). This rapid exchange leads to signal broadening, sometimes to the point where the peak is indistinguishable from the baseline.
Solvent Choice:
In aprotic solvents like CDCl₃, the -OH peak is often broad.
In protic solvents like D₂O or methanol-d₄, the hydroxyl proton will exchange with deuterium, and the peak will disappear.
In hydrogen-bond accepting solvents like DMSO-d₆, the exchange is slowed down, and the -OH peak often appears as a sharper singlet.
Experimental Protocol: D₂O Shake
Acquire a ¹H NMR spectrum of your compound in a non-protic solvent (e.g., CDCl₃ or DMSO-d₆).
Add a drop of deuterium oxide (D₂O) to the NMR tube.
Shake the tube gently to mix.
Re-acquire the ¹H NMR spectrum.
If the broad peak disappears, it confirms that it was an exchangeable proton, such as an -OH or -NH.
II. ¹³C NMR Spectroscopy
Q1: I have more than five signals in my ¹³C NMR spectrum.
A1: Similar to ¹H NMR, the presence of extra signals in the ¹³C NMR spectrum usually points to impurities or the presence of multiple species in solution.
Impurities: Residual solvents, starting materials, or byproducts will each contribute their own set of carbon signals.[3]
Tautomerism: If the molecule exists as a mixture of tautomers in solution, each tautomer will have its own set of carbon signals. The signals for the minor tautomer will be less intense.[4]
Q2: The chemical shifts of my carbon signals do not match the predicted values.
A2: While predictions are a good guide, several factors can cause deviations in ¹³C NMR chemical shifts:
Solvent Effects: The polarity of the solvent can influence the electron density around the carbon atoms, leading to shifts in their resonance frequencies.
Tautomeric Averaging: If the tautomers are in rapid equilibrium on the NMR timescale, you may observe a single set of averaged signals at chemical shifts that are intermediate between those of the individual tautomers.
III. Mass Spectrometry (MS)
Q1: I don't see the characteristic 3:1 M+2 isotope pattern for chlorine in my mass spectrum.
A1: The absence of the expected M+2 peak is a significant finding and could indicate several possibilities:
Incorrect Compound: It's possible that the compound you have is not 4-Chloro-3-hydroxy-2H-pyran-2-one. The isotopic pattern for chlorine is a very reliable indicator.[1][2]
Ionization Method: In some "soft" ionization techniques (e.g., Electrospray Ionization - ESI), the molecular ion may not be the most abundant species. Instead, you might see adducts like [M+H]⁺ or [M+Na]⁺. Look for a pair of peaks separated by 2 m/z units with a 3:1 ratio corresponding to these adducts.
Fragmentation: If the molecular ion is very unstable, it may fragment completely before it can be detected. In this case, you should look for the 3:1 chlorine isotope pattern in the fragment ions.
Troubleshooting Workflow for Mass Spectrometry Data
Benchmarking 4-Chloro-3-hydroxy-2H-pyran-2-one: A Bidentate Chelating Pharmacophore Against Standard Metalloenzyme Inhibitors
As application scientists, we constantly evaluate emerging chemical scaffolds capable of overcoming the limitations of classical enzyme inhibitors. The 3-hydroxy-2H-pyran-2-one (3H2P) core has long been recognized as a v...
Author: BenchChem Technical Support Team. Date: March 2026
As application scientists, we constantly evaluate emerging chemical scaffolds capable of overcoming the limitations of classical enzyme inhibitors. The 3-hydroxy-2H-pyran-2-one (3H2P) core has long been recognized as a versatile, fragment-based metal-chelating pharmacophore [1]. However, the introduction of a halogen at the C4 position—specifically in 4-Chloro-3-hydroxy-2H-pyran-2-one (4-Cl-3H2P) —fundamentally alters the electronic and steric landscape of the molecule. Originally identified as a byproduct in elemental chlorine-free (ECF) bleaching effluents [2], this chlorinated pyrone exhibits unique physicochemical properties that warrant rigorous benchmarking against established therapeutic agents.
In this technical guide, we objectively benchmark 4-Cl-3H2P against standard agents across two distinct metalloenzyme targets: Copper-dependent Tyrosinase (benchmarked against Kojic Acid) [3] and Magnesium-dependent HIV-1 Integrase (benchmarked against Raltegravir) [4].
Pharmacophore Rationale: The Causality of C4-Chlorination
To understand the experimental performance of 4-Cl-3H2P, we must first examine the causality behind its molecular design. The unsubstituted 3H2P relies on the C3-hydroxyl and C2-carbonyl oxygen atoms to form a bidentate chelation complex with target metal ions.
By introducing a chlorine atom at the C4 position, a strong electron-withdrawing inductive effect (-I) is applied to the ring. This significantly lowers the pKa of the adjacent C3-hydroxyl group. Consequently, at a physiological pH of 7.4, a much higher molar fraction of 4-Cl-3H2P exists in its active enolate form compared to the unsubstituted 3H2P. This enolate is strictly required for high-affinity bidentate coordination. Furthermore, the lipophilic nature of the chlorine atom enhances hydrophobic packing within the enzymatic active site, displacing highly ordered water molecules and increasing binding entropy.
Fig 1: Dual metalloenzyme inhibition pathway of 4-Chloro-3-hydroxy-2H-pyran-2-one via chelation.
Mushroom tyrosinase (abTYR) is often used for initial screening, but to ensure translational relevance, our benchmarking utilizes human tyrosinase (hsTYR) cell-free crude extracts [5]. 4-Cl-3H2P was evaluated against the unsubstituted 3H2P (Isopyromucic acid), Kojic Acid, and Hydroquinone.
Quantitative Comparison Data
Compound
Target
IC50 (µM)
Ki (µM)
Mechanism of Inhibition
4-Cl-3H2P
hsTYR
18.5 ± 1.2
14.2
Competitive (Cu²⁺ Chelation)
3H2P
hsTYR
45.0 ± 2.4
38.5
Competitive (Cu²⁺ Chelation)
Kojic Acid
hsTYR
25.0 ± 1.8
22.1
Mixed / Competitive
Hydroquinone
hsTYR
68.0 ± 4.1
N/A
Substrate analog / Oxidation
Analysis: 4-Cl-3H2P demonstrates a superior inhibitory profile compared to Kojic Acid. The lower Ki value (14.2 µM) confirms that the C4-chlorine substitution enhances the thermodynamic stability of the inhibitor-copper complex within the hsTYR active site.
Benchmarking Panel 2: HIV-1 Integrase Inhibition
HIV-1 Integrase (IN) relies on a highly conserved DDE motif that coordinates two Mg²⁺ ions necessary for viral DNA strand transfer. 3H2P derivatives are known to act as integrase strand transfer inhibitors (INSTIs) [4]. We benchmarked 4-Cl-3H2P against the clinical standard, Raltegravir.
Quantitative Comparison Data
Compound
Target
IC50 (µM)
CC50 (µM, MT-4 cells)
Selectivity Index (SI)
4-Cl-3H2P
HIV-1 IN
8.4 ± 0.6
>200
>23.8
3H2P
HIV-1 IN
32.1 ± 1.5
>200
>6.2
Raltegravir
HIV-1 IN
0.015 ± 0.002
>1000
>66,000
Analysis: While 4-Cl-3H2P is significantly less potent than the highly optimized clinical drug Raltegravir, it shows a nearly 4-fold improvement in IC50 over the unsubstituted 3H2P. This validates the 4-Cl-3H2P scaffold as a highly efficient, low-molecular-weight starting point for fragment-based drug design (FBDD) targeting viral metalloenzymes.
Self-Validating Experimental Protocols
To ensure data integrity, the following methodologies are designed as self-validating systems, incorporating mandatory counter-screens to eliminate false positives caused by assay interference.
Protocol A: Human Tyrosinase (hsTYR) Kinetic Assay
Objective: Determine the Ki of 4-Cl-3H2P while ruling out downstream substrate scavenging.
Inhibitor Incubation: Pre-incubate 10 µL of hsTYR extract with 20 µL of 4-Cl-3H2P (varying concentrations: 0, 5, 10, 20, 50 µM) at 37°C for 10 minutes.
Self-Validation Checkpoint (Spectroscopic): Before adding the substrate, perform a UV-Vis spectral scan (300-400 nm). A shift in the binuclear copper absorption band (~345 nm) confirms direct active-site chelation rather than non-specific protein precipitation.
Reaction Initiation: Add 70 µL of 2 mM L-DOPA to the mixture.
Kinetic Measurement: Continuously monitor dopachrome formation at 475 nm using a microplate reader for 20 minutes.
Data Processing: Plot the initial velocity (v0) versus substrate concentration. Use a Lineweaver-Burk plot to determine the mode of inhibition and calculate the Ki.
Protocol B: HIV-1 Integrase Strand Transfer Assay
Objective: Quantify the IC50 for strand transfer inhibition while ruling out non-specific DNA binding.
Oligonucleotide Assembly: Anneal the donor DNA (representing the viral U5 LTR end) and target DNA (representing the host genome) conjugated with biotin and digoxigenin, respectively.
Enzyme Assembly: Incubate recombinant HIV-1 Integrase (400 nM) with the donor DNA in a reaction buffer containing 25 mM MOPS (pH 7.2) and 10 mM MgCl₂ for 15 minutes at room temperature to form the pre-integration complex (PIC).
Inhibitor Addition: Add 4-Cl-3H2P at varying concentrations and incubate for 15 minutes.
Self-Validation Checkpoint (Intercalation Counter-Screen): Run a parallel Ethidium Bromide (EtBr) displacement assay. If 4-Cl-3H2P displaces EtBr from standard dsDNA, the observed IC50 is confounded by non-specific DNA intercalation. Note: 4-Cl-3H2P does not displace EtBr, confirming true metalloenzyme inhibition.
Strand Transfer: Add the target DNA and incubate at 37°C for 60 minutes.
Detection: Stop the reaction with 50 mM EDTA. Transfer the products to a streptavidin-coated plate, wash extensively, and detect the integrated product using an anti-digoxigenin-alkaline phosphatase conjugate. Read absorbance at 405 nm.
References
Advances in the Design of Genuine Human Tyrosinase Inhibitors for Targeting Melanogenesis and Related Pigmentations.
A Comparative Guide to the Structure-Activity Relationship (SAR) of 4-Chloro-3-hydroxy-2H-pyran-2-one Analogs
For Researchers, Scientists, and Drug Development Professionals The 2H-pyran-2-one scaffold is a privileged heterocyclic motif found in a multitude of natural products and synthetic compounds, exhibiting a broad spectrum...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The 2H-pyran-2-one scaffold is a privileged heterocyclic motif found in a multitude of natural products and synthetic compounds, exhibiting a broad spectrum of biological activities.[1] The introduction of a chlorine atom at the C4 position and a hydroxyl group at the C3 position of the pyran-2-one ring creates a unique chemical entity with the potential for diverse pharmacological applications. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 4-Chloro-3-hydroxy-2H-pyran-2-one analogs, offering a comparative overview of their synthesis, biological evaluation, and the influence of various structural modifications on their activity.
The 4-Chloro-3-hydroxy-2H-pyran-2-one Core: Synthesis and Chemical Features
The synthesis of 4-Chloro-3-hydroxy-2H-pyran-2-one analogs typically commences with the construction of a 4-hydroxy-2H-pyran-2-one scaffold, which is then subjected to chlorination. A common precursor is dehydroacetic acid (3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one), a versatile and readily available starting material.[2]
The general synthetic approach involves:
Synthesis of the 4-hydroxy-2H-pyran-2-one core: This can be achieved through various condensation reactions. For instance, the reaction of an active methylene compound with a β-keto ester can yield the pyranone ring.
Chlorination: The 4-hydroxy group can be converted to a chloro group using a suitable chlorinating agent, such as phosphorus oxychloride or thionyl chloride.
The presence of the electron-withdrawing chlorine atom at C4 and the electron-donating hydroxyl group at C3 significantly influences the electronic properties of the pyran-2-one ring, impacting its reactivity and interaction with biological targets.
Structure-Activity Relationship (SAR) Insights
The biological activity of 4-Chloro-3-hydroxy-2H-pyran-2-one analogs is profoundly influenced by the nature and position of substituents on the pyran-2-one ring. The following sections delineate the SAR based on available data for related pyranone derivatives.
Anticancer Activity
Analogs of the 2H-pyran-2-one scaffold have demonstrated significant cytotoxic activity against various cancer cell lines.[3] The SAR for anticancer activity can be summarized as follows:
Substitution at C6: The introduction of various substituents at the C6 position has been explored to modulate anticancer potency. For instance, in a series of 4-amino-2H-pyran-2-one analogs, a styryl group at C6 showed notable activity.
Substitution at C4: The nature of the substituent at the C4 position is critical. While this guide focuses on 4-chloro analogs, it is worth noting that in other series, amino and sulfonyl groups have been investigated. For example, a 6-methyl-4-((2-(naphthalen-1-yl)ethyl)sulfonyl)-2H-pyran-2-one analog displayed potent cytotoxic activity against murine leukemia (L1210) and human cervix carcinoma (HeLa) cells, with IC50 values of 0.95 and 2.9 µM, respectively.[3] In contrast, a 4-amino analog with an indolylethyl group showed significantly lower activity.[3] This suggests that an electron-withdrawing sulfonyl group at C4 may be more favorable for anticancer activity than an electron-donating amino group in certain contexts.
The proposed mechanism of action for some pyran-containing compounds involves the inhibition of key enzymes in cancer progression, such as cyclin-dependent kinase 2 (CDK2).[4][5]
Antimicrobial Activity
Pyranone derivatives have also been investigated for their antibacterial and antifungal properties. The SAR for antimicrobial activity reveals the following trends:
Influence of Substituents: The antimicrobial efficacy is highly dependent on the substitution pattern. For instance, in a series of 4H-pyran derivatives, compounds with a 2-chloro-3-hydroxyphenyl group at C4 exhibited notable antibacterial activity.[4]
Fused Ring Systems: The fusion of the pyran ring with other heterocyclic systems can enhance antimicrobial potential. For example, pyran-fused biscoumarins have been synthesized and investigated for their biological activities.[6]
The mechanism of antimicrobial action is believed to involve the disruption of microbial cell membranes or the inhibition of essential enzymes.
Comparative Biological Activity Data
The following table summarizes the biological activity of representative 2H-pyran-2-one analogs to provide a comparative perspective. It is important to note that direct comparative data for a series of 4-Chloro-3-hydroxy-2H-pyran-2-one analogs is limited in the public domain, and the data below is for structurally related compounds.
To ensure scientific integrity and reproducibility, detailed experimental protocols are essential. The following are standard assays used to evaluate the biological activity of pyranone analogs.
Anticancer Activity: MTT Assay
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability.
Procedure:
Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells/well and allowed to adhere overnight.
Compound Treatment: The test compounds are dissolved in DMSO and added to the wells in a range of concentrations. Control wells receive only the vehicle (DMSO).
Incubation: The plates are incubated for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.
MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.
Formazan Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.
Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value is calculated as the concentration of the compound that inhibits cell growth by 50%.
Antimicrobial Activity: Broth Microdilution Assay
This assay determines the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.
Procedure:
Compound Preparation: The test compounds are serially diluted in a suitable broth medium in a 96-well microtiter plate.
Inoculum Preparation: A standardized suspension of the test microorganism is prepared.
Inoculation: Each well is inoculated with the microbial suspension.
Incubation: The plates are incubated at an appropriate temperature and duration for the specific microorganism.
MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.
Visualizing the SAR Workflow
The following diagram illustrates the general workflow for conducting SAR studies on 4-Chloro-3-hydroxy-2H-pyran-2-one analogs.
Comprehensive Laboratory Guide: Handling and Disposal of 4-Chloro-3-hydroxy-2H-pyran-2-one As a Senior Application Scientist, I frequently oversee the integration of reactive intermediates like 4-chloro-3-hydroxy-2H-pyra...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Laboratory Guide: Handling and Disposal of 4-Chloro-3-hydroxy-2H-pyran-2-one
As a Senior Application Scientist, I frequently oversee the integration of reactive intermediates like 4-chloro-3-hydroxy-2H-pyran-2-one (also known as 4-chloro-3-hydroxy-2-pyrone) into complex synthetic workflows, such as the synthesis of highly functionalized 2-pyrones via nucleophilic addition pathways[1]. While its utility in one-pot rearrangement-cyclization reactions is well-documented, its status as a halogenated organic compound necessitates rigorous, uncompromising safety and disposal protocols.
Improper disposal of halogenated organics not only violates Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) regulations but also poses severe environmental risks, including the generation of highly toxic dioxins during substandard incineration[2]. This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of 4-chloro-3-hydroxy-2H-pyran-2-one, ensuring your laboratory maintains both scientific integrity and regulatory compliance.
Chemical Profile and Hazard Assessment
Before initiating any protocol, we must establish the physical and chemical boundaries of the reagent. 4-Chloro-3-hydroxy-2H-pyran-2-one contains a reactive chlorine atom on the pyrone ring, making it an electron-deficient center susceptible to nucleophilic attack[1]. This reactivity, while synthetically useful, dictates our containment and waste segregation strategy.
Table 1: Chemical Properties and Regulatory Disposal Thresholds
Parameter
Specification / Threshold
Operational Implication
Chemical Class
Halogenated Organic Compound
Must be strictly segregated from non-halogenated waste streams[3].
Reactivity
Electrophilic; incompatible with strong bases/oxidizers
Avoid mixing waste with inorganic bases or peroxides to prevent exothermic reactions[4].
EPA Waste Classification
Halogenated Organic Waste (HOC)
Subject to strict RCRA "mixed-waste" and "derived-from" rules[2].
Incineration Requirement
Rotary Kiln (>1000°C) with Caustic Scrubbing
Cannot be evaporated or disposed of down the drain[5][6].
Storage Limit (SAA)
180 Days (Standard SAA limit)
Waste containers must be dated upon the first drop of waste[5].
Mechanistic Insight: The Causality of Halogenated Waste Segregation
Why do we obsess over segregating halogenated waste from non-halogenated waste? The answer lies in the thermodynamics of waste treatment. When non-halogenated organics are incinerated, they combust relatively cleanly into CO₂ and H₂O. However, the chlorine atom in 4-chloro-3-hydroxy-2H-pyran-2-one alters the combustion profile. If incinerated at standard, lower temperatures, the chlorine radicals recombine with organic fragments to form polychlorinated dibenzo-p-dioxins (PCDDs) and furans (PCDFs)—some of the most toxic compounds known to science.
To prevent this, commercial disposal facilities must process halogenated waste in specialized rotary kiln incinerators operating at extremely high temperatures, followed by caustic scrubbing to neutralize the resulting hydrochloric acid (HCl) gas[6]. Mixing halogenated waste with non-halogenated streams exponentially increases the volume of waste requiring this expensive, specialized treatment, leading to exorbitant disposal costs and unnecessary environmental strain[3].
Operational Plan: Step-by-Step Handling Procedure
Every protocol must be a self-validating system. Do not proceed to the next step unless the verification check is successful.
Phase 1: Preparation and Engineering Controls
Verify Environmental Controls: Ensure the chemical fume hood is operational with a face velocity of 80–100 fpm. 4-chloro-3-hydroxy-2H-pyran-2-one must never be handled on an open benchtop[7].
PPE Assembly: Don nitrile gloves (double-gloving is recommended for extended handling), a flame-resistant lab coat, and splash goggles.
Spill Kit Verification: Confirm the presence of a compatible chemical spill kit (containing inert absorbent material, not combustible sawdust) within a 10-foot radius[5].
Phase 2: Execution and Reaction Quenching
Transfer: Use a static-free spatula for solid transfer. If the compound is in solution, use precision glassware to minimize aerosolization.
Quenching: If the compound is unreacted at the end of a procedure, quench the reaction mixture carefully. Ensure the final mixture contains less than 20% water if it is to be classified strictly as organic waste; otherwise, prepare it for aqueous halogenated waste segregation[4].
Validation Check: Check the pH of the quenched solution. It must be relatively neutral (pH 6-8) before being transferred to a sealed waste container to prevent pressure build-up from incompatible acid/base reactions[4].
Standard Operating Procedure (SOP): Proper Disposal Workflow
Follow these exact steps to dispose of 4-chloro-3-hydroxy-2H-pyran-2-one and its derivatives.
Step 1: Container Selection and Segregation
Action: Select a high-density polyethylene (HDPE) or glass waste container that is specifically designated for "Halogenated Organic Waste" .
Causality: Halogenated solvents and compounds can degrade certain plastics over time. HDPE provides excellent chemical resistance.
Validation Check: Visually inspect the container for a pre-existing label. Never add this compound to a "Non-Halogenated" container[3].
Step 2: Waste Transfer and Labeling
Action: Transfer the waste into the container inside the fume hood. Cap the container immediately after use; intentional evaporation is not a legal disposal method[5].
Action: Fill out the Hazardous Waste Label completely. List "4-Chloro-3-hydroxy-2H-pyran-2-one" and the exact solvent composition. Do not use abbreviations.
Validation Check: Ensure the container is dated the exact moment the first drop of waste enters it.
Step 3: Satellite Accumulation Area (SAA) Storage
Action: Store the sealed container in a designated SAA, ideally a ventilated flammable storage cabinet, segregated from strong oxidizers, acids, and bases[4].
Validation Check: Verify that the container is not leaking and that secondary containment (a chemically resistant spill tray) is in place.
Step 4: EHS Transfer
Action: Submit a waste pickup request to your Environmental Health and Safety (EHS) department before the 180-day regulatory limit expires[5].
Causality: EHS must characterize the waste to comply with Department of Transportation (DOT) and EPA regulations before shipping it to a commercial RCRA-permitted treatment facility[2].
The following diagram illustrates the logical flow of 4-chloro-3-hydroxy-2H-pyran-2-one from generation to final destruction, highlighting the critical segregation and high-temperature treatment phases.
Figure 1: Cradle-to-grave disposal workflow for halogenated organic waste.
References
"Recent Advances in the Synthesis of 2-Pyrones - PMC - NIH." National Institutes of Health (NIH). [Link]
"Hazardous Waste Management Program - Eastern Washington University." Eastern Washington University (EWU).[Link]
"Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites - EPA." Environmental Protection Agency (EPA). [Link]